5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine

• CAS: 497063-63-5

Core Science & Biosynthesis

Synthesis Protocol and Mechanistic Guide for 5-Nitro-N-(pyridin-2-yl)pyrimidine-4,6-diamine

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The compound 5-Nitro-N-(pyridin-2-yl)pyrimidine-4,6-diamine is a highly versatile, bifunctional heterocyclic scaffold. It serves as a critical advanced intermediate in the synthesis of substituted purines, macrocyclic peptidomimetics, and small-molecule kinase inhibitors.

This technical whitepaper details a robust, two-step sequential Nucleophilic Aromatic Substitution (SNAr) protocol starting from the commercially available 4,6-dichloro-5-nitropyrimidine. By strictly controlling temperature, stoichiometry, and solvent polarity, researchers can exploit the differential electrophilicity of the pyrimidine C4 and C6 positions to achieve precise, asymmetric diamination without the need for transition-metal catalysis.

Mechanistic Rationale & Pathway Design

The synthesis relies on the predictable modulation of the pyrimidine ring's electronic environment. The starting material, 4,6-dichloro-5-nitropyrimidine, is exceptionally electrophilic. The strong electron-withdrawing nature (-I, -M effects) of the 5-nitro group, combined with the electron-deficient pyrimidine core, stabilizes the anionic Meisenheimer complex intermediate, drastically lowering the activation energy for nucleophilic attack [1].

Causality in Chemoselectivity

• First SNAr (Ammonia Addition): The first equivalent of chloride is displaced rapidly at 0 °C. Once the primary amine is installed, its lone pair donates electron density into the pyrimidine ring via resonance (+M effect). This significantly deactivates the remaining C6-chloride toward further nucleophilic attack, allowing for near-perfect mono-substitution chemoselectivity [2].

• Second SNAr (2-Aminopyridine Addition): The intermediate, 6-chloro-5-nitropyrimidin-4-amine, requires forcing conditions to react with 2-aminopyridine. 2-Aminopyridine is a weak nucleophile because its exocyclic nitrogen lone pair is delocalized into the pyridine ring. Therefore, the second step necessitates elevated temperatures (90 °C), a polar aprotic solvent (DMF) to stabilize the transition state, and a non-nucleophilic base (DIPEA) to scavenge the generated HCl and drive the equilibrium forward [3].

Sequential SNAr synthetic workflow for the target pyrimidine diamine.

Quantitative Data & Material Specifications

To ensure a self-validating system, precise stoichiometric control is required. Table 1 outlines the optimal reagent ratios designed to prevent over-reaction, while Table 2 provides the analytical checkpoints for process validation.

Table 1: Reagent Stoichiometry and Function

Reagent	MW ( g/mol )	Equivalents	Role in Synthesis
4,6-Dichloro-5-nitropyrimidine	193.97	1.00	Starting electrophilic scaffold
Ammonia (0.5 M in THF)	17.03	1.05	Highly reactive primary nucleophile
6-Chloro-5-nitropyrimidin-4-amine	174.54	1.00	Deactivated intermediate
2-Aminopyridine	94.11	1.20	Weak secondary nucleophile
N,N-Diisopropylethylamine (DIPEA)	129.24	2.00	Non-nucleophilic acid scavenger
N,N-Dimethylformamide (DMF)	73.09	-	Polar aprotic solvent (Step 2)

Table 2: Analytical Checkpoints

Stage	Expected TLC Rf	LC-MS Target [M+H]+	Visual Observation
Starting Material	0.8 (Hex/EtOAc 3:1)	-	Pale yellow solution
Intermediate	0.4 (Hex/EtOAc 3:1)	175.0	Yellow precipitate
Final Product	0.3 (DCM/MeOH 95:5)	233.1	Deep yellow/orange solid

Step-by-Step Experimental Protocols

Step 1: Synthesis of 6-Chloro-5-nitropyrimidin-4-amine

Objective: Install the primary amine while strictly preventing bis-substitution.

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.

• Dissolution: Dissolve 4,6-dichloro-5-nitropyrimidine (10.0 g, 51.5 mmol) in anhydrous THF (100 mL).

• Cooling: Submerge the flask in an ice/brine bath and allow the internal temperature to equilibrate to 0 °C. Causality: Lowering the temperature suppresses the kinetic energy available for the second substitution, ensuring the reaction stops at the mono-adduct.

• Addition: Dropwise, add a solution of ammonia in THF (0.5 M, 108 mL, 54.1 mmol) over 30 minutes via an addition funnel.

• Reaction: Stir the mixture at 0 °C for 2 hours. Monitor via TLC (Hexane/EtOAc 3:1).

• Workup: Once the starting material is consumed, concentrate the mixture under reduced pressure to remove THF. Suspend the crude residue in ice-cold water (100 mL) to dissolve ammonium chloride salts.

• Isolation: Filter the resulting yellow precipitate through a Büchner funnel, wash with cold water (2 x 20 mL), and dry under high vacuum to afford the intermediate (Yield: ~85%).

Step 2: Synthesis of 5-Nitro-N-(pyridin-2-yl)pyrimidine-4,6-diamine

Objective: Overcome the electronic deactivation of the pyrimidine ring and the weak nucleophilicity of 2-aminopyridine.

• Preparation: In a 100 mL sealed pressure tube or heavy-walled flask, suspend 6-chloro-5-nitropyrimidin-4-amine (5.0 g, 28.6 mmol) in anhydrous DMF (40 mL).

• Reagent Addition: Add 2-aminopyridine (3.23 g, 34.3 mmol) followed by DIPEA (9.97 mL, 57.2 mmol). Causality: DIPEA is sterically hindered and will not compete as a nucleophile, but it effectively neutralizes the HCl byproduct, preventing the protonation of 2-aminopyridine which would render it completely inert.

• Heating: Seal the vessel and heat the mixture in an oil bath at 90 °C for 14 hours.

• Monitoring: Verify completion via LC-MS (target mass: 233.1). The peak for the intermediate (175.0) should be <5% relative abundance.

• Workup: Cool the reaction mixture to room temperature. Slowly pour the mixture into rapidly stirring ice water (200 mL). A deep yellow/orange precipitate will form.

• Purification: Filter the solid and wash with water. To achieve >98% purity, recrystallize the crude solid from hot ethanol or perform flash column chromatography (DCM to 5% MeOH in DCM).

Analytical Validation & Troubleshooting

If yields are sub-optimal or impurities arise, the reaction parameters must be systematically evaluated. The most common failure modes involve thermal mismanagement during Step 1 (leading to symmetric bis-amination) or insufficient thermal energy in Step 2 (leading to unreacted intermediate).

Troubleshooting logic for sequential SNAr reactions.

References

• Sequential Nucleophilic Substitution on Halogenated Triazines, Pyrimidines, and Purines: A Novel Approach to Cyclic Peptidomimetics The Journal of Organic Chemistry - ACS Publications[Link]

• Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine RSC Advances - Royal Society of Chemistry[Link]

Spectroscopic Elucidation of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine: A Comprehensive Technical Guide

Target Audience: Analytical Chemists, Structural Biologists, and Preclinical Drug Development Professionals.

As a Senior Application Scientist, I approach the structural elucidation of highly functionalized nitrogenous heterocycles not merely as a data-collection exercise, but as a deterministic validation of molecular dynamics. 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine ( C9​H8​N6​O2​ ) is a complex scaffold frequently utilized as an intermediate in the synthesis of kinase inhibitors and fused pyrazolo-pyrimidine systems[1].

The presence of a pyrimidine core, a pyridine ring, a primary amine, a secondary amine, and a strongly electron-withdrawing nitro group creates a highly polarized electronic environment. This guide deconstructs the spectroscopic profile (NMR, FTIR, and HRMS) of this molecule, explaining the fundamental causality behind its spectral signatures and providing self-validating experimental protocols to ensure absolute data integrity.

Structural Rationale: The "Push-Pull" Electronic System

Before analyzing the spectra, we must establish the electronic topology of the molecule. The C5​ position of the pyrimidine ring is substituted with a nitro group ( −M,−I effects), while the C4​ and C6​ positions bear electron-donating amino groups ( +M effect).

This creates a powerful "push-pull" resonance system . The lone pairs from the primary and secondary amines are delocalized into the pyrimidine π -system and forcefully withdrawn by the nitro group[2]. Consequently, the C5​ carbon, which one might expect to be highly deshielded by the adjacent nitro group, actually accumulates a partial negative charge. This phenomenon dramatically shifts the C5​ resonance upfield, a critical diagnostic feature we will observe in the 13C NMR data[2].

Nuclear Magnetic Resonance (NMR) Profiling

Spectral Predictions and Causality

Due to the high polarity and extensive intermolecular hydrogen bonding capabilities of the primary amine, secondary amine, and nitro group, DMSO- d6​ is the mandatory solvent for this analysis[3]. Non-polar solvents like CDCl3​ will result in severe line broadening and incomplete dissolution.

• 1H NMR Dynamics: The secondary amine proton ( NH ) bridging the pyrimidine and pyridine rings is highly deshielded ( ∼10.85 ppm). This extreme downfield shift is caused by the combined anisotropic deshielding of the two adjacent aromatic rings and strong intramolecular hydrogen bonding with the C5​ -nitro oxygen[4].

• 13C NMR Dynamics: As dictated by the push-pull mechanism, the C5​ carbon is heavily shielded, appearing at approximately 113.5 ppm, rather than the >130 ppm typically expected for nitroaromatics[2].

Quantitative NMR Data Summaries

Table 1: Predicted 1H NMR Assignments (600 MHz, DMSO- d6​ )

Chemical Shift ( δ , ppm)MultiplicityIntegrationAssignmentCausality / Coupling10.85Singlet (s)1HSecondary NH Highly deshielded by dual aromatic rings & H-bonding.8.45Singlet (s)1HPyrimidine C2​ H Deshielded by two adjacent pyrimidine nitrogens.8.30Doublet of doublets (dd)1HPyridine C6′​ H Adjacent to pyridine nitrogen; J=4.8,1.5 Hz.8.15Broad singlet (br s)2HPrimary NH2​ Broadened by quadrupolar relaxation of 14N .8.05Doublet (d)1HPyridine C3′​ H Ortho to the secondary amine bridge; J=8.2 Hz.7.80Triplet of doublets (td)1HPyridine C4′​ H Para to amine bridge; J=8.2,1.5 Hz.7.10Doublet of dd (ddd)1HPyridine C5′​ H Meta to amine bridge; J=8.2,4.8,1.0 Hz. Table 2: Predicted 13C NMR Assignments (150 MHz, DMSO- d6​ ) Chemical Shift ( δ , ppm)TypeAssignmentCausality159.5, 157.8Quaternary ( C )Pyrimidine C4​,C6​ Deshielded by attached amines and ring nitrogens[2].158.2Methine ( CH )Pyrimidine C2​ Between two ring nitrogens.151.0Quaternary ( C )Pyridine C2′​ Ipso carbon attached to the bridging amine.148.5Methine ( CH )Pyridine C6′​ Adjacent to pyridine nitrogen.138.2Methine ( CH )Pyridine C4′​ Para to the bridging amine.118.5Methine ( CH )Pyridine C5′​ Meta to the bridging amine.114.0Methine ( CH )Pyridine C3′​ Ortho to the bridging amine (shielded by +M effect).113.5Quaternary ( C )Pyrimidine C5​ Diagnostic: Shielded by "push-pull" resonance[2].

Self-Validating NMR Protocol

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Filter through a 0.2 μ m PTFE syringe filter. Causality: Particulates distort magnetic field homogeneity, degrading resolution.

• Tuning and Matching: Insert the sample into a 600 MHz spectrometer. Perform Automated Tuning and Matching (ATM) for both 1H and 13C nuclei. Causality: Ensures maximum power transfer to the probe, optimizing the Signal-to-Noise Ratio (SNR)[5].

• Shimming: Execute 3D gradient shimming (e.g., TopShim) until the TMS signal exhibits a Full Width at Half Maximum (FWHM) of <0.8 Hz.

• Acquisition: For 1H , utilize a standard single-pulse sequence (zg30) with 16 scans and a relaxation delay ( D1​ ) of 2.0 s. For 13C , utilize proton decoupling (zgpg30) with 1024 scans and a D1​ of 2.0 s to ensure full relaxation of quaternary carbons[5].

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is indispensable for validating the functional group integrity of pyrimidine derivatives[6]. The extensive conjugation in this molecule subtly alters classical stretching frequencies.

Table 3: Key Vibrational Modes (ATR-FTIR, Solid State)

Wavenumber ( cm−1 )	Intensity	Assignment	Causality
3450, 3320	Medium, Sharp	N-H stretches ( 1∘ & 2∘ amines)	Distinct bands for asymmetric and symmetric primary amine stretches, plus the secondary amine[6].
3100 - 3020	Weak	C-H stretch (Aromatic)	Standard sp2 hybridized C-H stretching.
1605, 1580	Strong	C=N, C=C stretches	Aromatic ring breathing modes, intensified by conjugation.
1510	Strong	NO2​ Asymmetric stretch	Shifted lower than typical (1530 cm−1 ) due to strong H-bonding and conjugation weakening the N-O bond[7].
1335	Strong	NO2​ Symmetric stretch	Corresponding symmetric mode[7].

Self-Validating ATR-FTIR Protocol

• Background Subtraction: Collect a background spectrum (64 scans, 4 cm−1 resolution) on a clean diamond ATR crystal. Causality: Eliminates atmospheric H2​O and CO2​ interferences.

• Sample Application: Apply 2 mg of the solid powder directly to the crystal. Engage the pressure anvil until the software indicates optimal contact. Causality: Intimate contact is required for the evanescent wave to penetrate the sample effectively.

• Data Processing: Apply an ATR correction algorithm post-acquisition. Causality: Compensates for the wavelength-dependent penetration depth inherent to ATR, normalizing peak intensities to resemble transmission spectra.

Mass Spectrometry (ESI-HRMS) & Fragmentation Dynamics

High-Resolution Mass Spectrometry (HRMS) provides the exact elemental composition, while tandem mass spectrometry (MS/MS) elucidates structural connectivity through deterministic fragmentation pathways[5].

• Exact Mass Calculation: For C9​H8​N6​O2​ , the theoretical monoisotopic mass is 232.0709 Da. In positive Electrospray Ionization (ESI+), the protonated precursor ion [M+H]+ will appear at m/z 233.0782 .

• Fragmentation Causality: The most diagnostic MS/MS feature of ortho-nitroanilines (and their pyrimidine analogs) is the "Ortho Effect" . The spatial proximity of the C4​/C6​ amine protons to the C5​ nitro group facilitates an intramolecular hydrogen transfer during collision-induced dissociation (CID), resulting in the neutral loss of a hydroxyl radical ( −17 Da) to yield an [M+H−OH]+ ion at m/z 216.07.

ESI-MS/MS fragmentation pathway of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine highlighting key product ions.

Self-Validating LC-MS/MS Protocol

• Instrument Calibration: Infuse a standardized tuning mix (e.g., Agilent ESI-L) into the Q-TOF mass spectrometer. Calibrate the TOF flight tube to achieve a mass accuracy of <2 ppm.

• Ionization Optimization: Dilute the sample to 1 μ g/mL in 50:50 Methanol:Water containing 0.1% Formic Acid. Causality: Formic acid acts as a proton source, heavily favoring the formation of the [M+H]+ species.

• CID Acquisition: Isolate the precursor ion ( m/z 233.0782) in the quadrupole. Apply nitrogen collision gas with a Normalized Collision Energy (NCE) ramped from 15 to 30 eV to capture both fragile (e.g., −OH ) and robust (e.g., ring cleavage) fragmentation events.

Integrated Spectroscopic Workflow

To achieve absolute structural certainty, data from NMR, FTIR, and HRMS must be synthesized into a cohesive logical framework. The workflow below illustrates the orthogonal validation strategy utilized by application scientists.

Multi-modal spectroscopic workflow for the structural validation of pyrimidine derivatives.

References

• Chaudhary, J. "FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review." Applied Science and Biotechnology Journal for Advanced Research, 2025. URL:[Link]

• National Center for Biotechnology Information. "5-Nitropyrimidine." PubChem Compound Summary, CID 11040699. URL:[Link]

• RSC Publishing. "Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines." RSC Advances, 2023. URL:[Link]

• WUR eDepot. " σ -ADDUCTS OF PYRIMIDINES AND PTERIDINES AN NMR STUDY." Wageningen University Research. URL:[Link]

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A Technical Guide to the Physicochemical Characterization of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine: A Methodological Approach

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of a Senior Application Scientist

Preamble: The Imperative of Early-Stage Physicochemical Profiling

The journey of a novel chemical entity from discovery to a viable drug candidate is contingent on a thorough understanding of its fundamental physicochemical properties. For a molecule such as 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine, a heterocyclic compound with a confluence of functional groups—a pyrimidine core, amino substituents, a nitro group, and a pyridine moiety—its solubility and stability are not merely data points; they are critical determinants of its developability. These properties govern everything from bioavailability and dosing to formulation and shelf-life.[1][2][3]

This guide is structured not as a datasheet for a well-characterized molecule, but as a strategic workflow for the research scientist tasked with elucidating these critical parameters for a new chemical entity. As direct experimental data for 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine is not prevalent in public literature, we will proceed by establishing a robust, first-principles approach to its characterization. We will detail the requisite experimental protocols, explain the causality behind methodological choices, and provide a framework for interpreting the resulting data.

Part 1: Solubility Determination - The Gateway to Biological Activity

A compound's therapeutic efficacy is predicated on its ability to be absorbed and distributed to its site of action, a process fundamentally linked to its aqueous solubility. For a compound like 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine, the presence of a pyridine ring and amino groups may suggest some degree of aqueous solubility, while the nitro group and the overall aromatic system could diminish it.[4][5] Therefore, empirical determination is non-negotiable. We will explore two key types of solubility measurements: kinetic and thermodynamic.

Kinetic Solubility: A High-Throughput Assessment for Early Discovery

Kinetic solubility is the concentration of a compound that precipitates from a supersaturated solution, typically generated by diluting a high-concentration DMSO stock into an aqueous buffer.[3][6][7] This measurement is invaluable in the early stages of drug discovery for rapid screening of large numbers of compounds.[3][8]

• Stock Solution Preparation: Prepare a 10 mM stock solution of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine in 100% DMSO.

• Plate Setup: In a 96-well microtiter plate, dispense a small volume (e.g., 2 µL) of the DMSO stock solution into each well.

• Buffer Addition: Add aqueous buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4) to each well to achieve the desired final compound concentrations (e.g., a serial dilution from 200 µM down to 1 µM). The final DMSO concentration should be kept low (e.g., ≤2%) to minimize its effect on solubility.[7]

• Mixing and Incubation: Mix the contents thoroughly on a plate shaker for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 25°C or 37°C).[3][9]

• Measurement: Use a nephelometer to measure the light scattering in each well. An increase in light scattering relative to buffer-only controls indicates the formation of a precipitate.[6][9]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in light scattering is observed.

Causality Corner: Why start with a DMSO stock? This method mimics the high-throughput screening (HTS) process where compounds are typically stored in DMSO. Nephelometry is chosen for its speed and sensitivity to particulate matter, making it ideal for identifying precipitation in a high-throughput format.

Thermodynamic Solubility: The Gold Standard for Lead Optimization

Thermodynamic solubility represents the true equilibrium solubility of a compound in a given solvent.[3][6] This is determined by allowing the solid compound to equilibrate with the solvent over an extended period until the concentration of the dissolved solute is maximal and constant. This value is critical for lead optimization and pre-formulation studies.[3]

• Sample Preparation: Add an excess amount of solid 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine to a series of vials containing the desired aqueous buffer (e.g., PBS at pH 7.4, and potentially buffers at other pH values to assess pH-dependent solubility).

• Equilibration: Seal the vials and agitate them in a shaker bath at a constant temperature (e.g., 25°C) for an extended period (typically 24 to 48 hours) to ensure equilibrium is reached.[6]

• Phase Separation: After equilibration, separate the undissolved solid from the solution. This is a critical step and can be achieved by centrifugation at high speed followed by careful removal of the supernatant, or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification:

  • Standard Curve Preparation: Prepare a series of standard solutions of the test compound of known concentrations in the mobile phase to be used for HPLC.

  • Sample Analysis: Dilute the saturated supernatant from step 3 into the quantifiable range of the standard curve. Analyze the standards and the sample by a validated HPLC-UV method. The nitro and pyridine functional groups should provide strong UV chromophores, making UV detection a suitable quantification method.[10][11]

  • HPLC Conditions (Starting Point):

    • Column: C18 reverse-phase column.

    • Mobile Phase: A gradient of acetonitrile and an acidic buffer (e.g., 0.1% formic acid in water) is a good starting point for achieving good peak shape and resolution.[11]

    • Detection: Determine the wavelength of maximum absorbance (λmax) by scanning a dilute solution of the compound from 200-400 nm.[11]

• Data Analysis: Calculate the concentration of the compound in the saturated supernatant by interpolating its peak area from the standard curve. This concentration is the thermodynamic solubility.

Causality Corner: The shake-flask method ensures that the system reaches true thermodynamic equilibrium. HPLC-UV is the analytical method of choice due to its high specificity, sensitivity, and ability to separate the parent compound from any potential impurities or early-stage degradants.

Parameter	Method	Buffer/Solvent	Temperature	Result
Kinetic Solubility	Nephelometry	PBS, pH 7.4	25°C	µM
Thermodynamic Solubility	Shake-Flask HPLC-UV	PBS, pH 7.4	25°C	µg/mL; µM
pH-Dependent Solubility	Shake-Flask HPLC-UV	pH 2.0, 4.5, 6.8, 7.4	25°C	µg/mL; µM

Part 2: Stability Assessment - Ensuring Molecular Integrity

The chemical stability of an active pharmaceutical ingredient (API) is paramount for ensuring its safety and efficacy throughout its lifecycle.[1][2][] Stability testing, particularly forced degradation studies, is a regulatory requirement designed to identify potential degradation products, establish degradation pathways, and validate the stability-indicating nature of analytical methods.[13][14][15]

Forced Degradation (Stress Testing) Protocol

Forced degradation studies deliberately expose the drug substance to conditions more severe than accelerated stability testing.[13][15] The goal is to achieve a target degradation of 5-20%, which is sufficient to detect and identify degradation products without completely destroying the molecule.[13]

• Sample Preparation: Prepare solutions of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine (e.g., 1 mg/mL) in a suitable solvent system. A control sample, protected from stress conditions, should be analyzed concurrently.

• Stress Conditions: Subject the samples to the following conditions as mandated by ICH Q1A(R2) guidelines:[13][14]

Stress Condition	Reagents and Conditions	Purpose
Acid Hydrolysis	0.1 M HCl, heated (e.g., 60-80°C) for a defined period (e.g., 2-8 hours).	To assess susceptibility to degradation in acidic environments, simulating gastric conditions.
Base Hydrolysis	0.1 M NaOH, at room or elevated temperature for a defined period.	To assess susceptibility to degradation in alkaline environments.
Oxidation	3-30% Hydrogen Peroxide (H₂O₂), at room temperature.	To evaluate sensitivity to oxidative stress. The nitro group can be susceptible to reduction, while other parts of the molecule could be oxidized.
Thermal Stress	Solid compound stored at elevated temperature (e.g., 60-80°C) and solution heated.	To determine the intrinsic thermal stability of the molecule.
Photostability	Expose the solid and solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B).[16]	To identify light-sensitive liabilities. A control sample should be wrapped in aluminum foil to shield it from light.

• Sample Quenching and Analysis: After the designated exposure time, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration and analyze using a stability-indicating HPLC method.

• Peak Purity Analysis: Employ a photodiode array (PDA) detector during HPLC analysis to assess the peak purity of the parent compound. This helps to ensure that the main peak does not co-elute with any degradation products.

Causality Corner: The conditions are chosen to mimic potential environmental stresses a drug might encounter. A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active ingredient due to degradation and separate it from its degradation products. This is crucial for ensuring that the analytical method used for quality control is fit for purpose.

Visualizing the Workflows

A clear workflow is essential for systematic characterization.

Caption: Structure-Property Relationship Predictions.

Conclusion

The characterization of a new chemical entity like 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine requires a systematic and hypothesis-driven approach. By implementing the kinetic and thermodynamic solubility assays detailed here, researchers can build a comprehensive understanding of the compound's dissolution behavior. Concurrently, rigorous forced degradation studies, guided by ICH principles, will illuminate its intrinsic stability and potential degradation pathways. This foundational dataset is indispensable for making informed decisions in the complex, multi-stage process of drug development, ultimately determining whether a promising molecule can be translated into a safe and effective therapeutic.

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In Silico Modeling of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive technical framework for the in silico modeling of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine. Designed for researchers, scientists, and drug development professionals, this document offers a detailed exploration of computational methodologies to investigate the therapeutic potential of this novel pyrimidine derivative. By integrating established computational techniques with a deep understanding of the underlying scientific principles, this guide serves as a practical roadmap for predicting molecular interactions, assessing pharmacokinetic properties, and ultimately, accelerating the drug discovery process.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its presence in the nucleobases of DNA and RNA highlights its fundamental importance in biological systems, making pyrimidine and its derivatives a rich source for the discovery of new therapeutic agents with a wide range of activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The subject of this guide, 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine, with its unique substitution pattern, presents an intriguing candidate for in-depth computational analysis.

This guide will navigate through the essential stages of in silico modeling, from initial structure preparation to the prediction of biological activity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Each section is crafted to provide not only a step-by-step protocol but also the scientific rationale behind the chosen methods, ensuring a thorough and practical understanding of the computational drug design workflow.[4]

Foundational Analysis: Understanding the Molecule

Before embarking on complex computational simulations, a foundational analysis of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine is crucial. This involves obtaining its chemical properties and preparing a high-quality 3D structure, which will serve as the basis for all subsequent in silico work.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine is presented in Table 1. These properties offer initial insights into the molecule's drug-like characteristics.

Property	Value	Source
Molecular Formula	C9H8N6O2	Inferred
Molecular Weight	232.20 g/mol	Inferred
Hydrogen Bond Donors	3	Inferred
Hydrogen Bond Acceptors	7	Inferred
LogP (Octanol-Water Partition Coefficient)	Predicted	To be determined
Topological Polar Surface Area (TPSA)	Predicted	To be determined

Note: Some values are inferred based on the chemical structure and will be more accurately predicted using computational tools in subsequent steps.

Ligand Preparation Protocol

A robust and accurately prepared 3D structure of the ligand is paramount for reliable in silico predictions.

Step-by-Step Protocol:

• 2D Structure Generation: Draw the 2D structure of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine using a chemical drawing software such as ChemDraw or Marvin Sketch.

• Conversion to 3D: Convert the 2D structure into a 3D conformation. Most chemical drawing software have this functionality built-in.

• Energy Minimization: Perform an initial energy minimization of the 3D structure using a suitable force field (e.g., MMFF94 or UFF). This step helps to relieve any steric clashes and obtain a low-energy starting conformation.

• File Format Conversion: Save the minimized 3D structure in a format compatible with molecular docking and dynamics software, such as .mol2 or .sdf.

Target Identification and Validation

The efficacy of a drug candidate is contingent upon its interaction with a specific biological target. For novel compounds like 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine, identifying potential protein targets is a critical first step. Pyrimidine derivatives have been reported to exhibit a wide range of biological activities, including as kinase inhibitors.[5] For instance, they have been investigated as inhibitors of Janus kinases (JAKs) and Epidermal Growth Factor Receptor (EGFR) tyrosine kinases.[6][7]

In Silico Target Fishing

This process involves screening the ligand against a database of known protein structures to identify potential binding partners.

Step-by-Step Protocol:

• Select a Target Fishing Server: Utilize web-based servers such as SwissTargetPrediction, PharmMapper, or TargetNet.[4]

• Submit Ligand Structure: Upload the prepared 3D structure of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine to the server.

• Analyze Results: The server will provide a list of potential protein targets ranked by the probability of interaction.

• Literature Validation: Cross-reference the top-ranked potential targets with scientific literature to assess their relevance to diseases and the plausibility of inhibition by a pyrimidine derivative. For the purpose of this guide, we will proceed with a hypothetical high-ranking target: Cyclin-Dependent Kinase 2 (CDK2) , a key regulator of the cell cycle and a validated cancer target.[8]

Molecular Docking: Predicting Binding Affinity and Pose

Molecular docking is a computational technique that predicts the preferred orientation of a ligand when bound to a protein target.[9][10][11] This method is instrumental in understanding the binding mode and estimating the binding affinity.

Protein and Ligand Preparation for Docking

Step-by-Step Protocol:

• Obtain Protein Structure: Download the 3D crystal structure of the target protein (e.g., CDK2) from the Protein Data Bank (PDB).

• Prepare the Protein:

  • Remove water molecules and any co-crystallized ligands from the PDB file.

  • Add hydrogen atoms to the protein structure.

  • Assign partial charges to the protein atoms.

  • This can be accomplished using tools like AutoDockTools, Chimera, or the protein preparation wizard in Schrödinger Maestro.

• Prepare the Ligand:

  • Use the previously prepared 3D structure of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine.

  • Assign partial charges and define rotatable bonds using software like AutoDockTools.

Docking Workflow

Caption: A generalized workflow for molecular docking.

Molecular Docking Protocol using AutoDock Vina

Step-by-Step Protocol:

• Grid Box Definition: Define a grid box that encompasses the active site of the target protein. This is typically centered on the position of a known co-crystallized ligand.

• Configuration File: Create a configuration file that specifies the paths to the prepared protein and ligand files, the coordinates of the grid box, and other docking parameters.

• Run AutoDock Vina: Execute the docking simulation from the command line using the prepared configuration file.[12]

• Analyze Results:

  • The output will include a log file with the predicted binding affinities (in kcal/mol) for the top-ranked poses.

  • The output will also contain a PDBQT file with the coordinates of the docked ligand poses.

• Visualization: Use molecular visualization software like PyMOL or Discovery Studio to analyze the binding pose and the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.[12]

Molecular Dynamics Simulations: Exploring the Dynamic Nature of the Complex

While molecular docking provides a static snapshot of the protein-ligand interaction, molecular dynamics (MD) simulations offer a dynamic view of the complex over time.[13][14][15] This allows for the assessment of the stability of the binding pose and a more refined understanding of the intermolecular interactions.[16]

MD Simulation Workflow

Caption: A standard workflow for molecular dynamics simulation.

MD Simulation Protocol using GROMACS

Step-by-Step Protocol:

• System Preparation:

  • Start with the best-docked pose of the 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine-CDK2 complex.

  • Choose a suitable force field (e.g., AMBER, CHARMM, GROMOS).

  • Generate the topology for the ligand.

  • Place the complex in a simulation box of appropriate dimensions.

  • Solvate the system with a water model (e.g., TIP3P).

  • Add counter-ions to neutralize the system.

• Energy Minimization: Perform a steepest descent energy minimization to remove any bad contacts.

• Equilibration:

  • Perform a short simulation under NVT (constant Number of particles, Volume, and Temperature) ensemble to stabilize the temperature.

  • Perform another short simulation under NPT (constant Number of particles, Pressure, and Temperature) ensemble to stabilize the pressure and density.

• Production MD: Run the production simulation for a sufficient length of time (e.g., 100 ns) to sample the conformational space of the complex.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): To assess the stability of the protein and the ligand's binding pose.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Hydrogen Bond Analysis: To monitor the formation and breaking of hydrogen bonds between the ligand and the protein over time.

ADMET Prediction: Assessing Drug-Likeness and Safety

Early prediction of ADMET properties is crucial to reduce the attrition rate of drug candidates in later stages of development.[17][18][19][20] In silico tools can provide valuable insights into the pharmacokinetic and toxicological profile of a molecule.[21]

Key ADMET Properties to Predict

• Absorption:

  • Human Intestinal Absorption (HIA)

  • Caco-2 permeability

• Distribution:

  • Blood-Brain Barrier (BBB) penetration

  • Plasma Protein Binding (PPB)

• Metabolism:

  • Cytochrome P450 (CYP) inhibition (e.g., CYP2D6, CYP3A4)

• Excretion:

  • Renal clearance

• Toxicity:

  • Ames test (mutagenicity)

  • hERG inhibition (cardiotoxicity)[20]

  • Hepatotoxicity

ADMET Prediction Workflow

Caption: Workflow for in silico ADMET prediction.

ADMET Prediction Protocol using Web-Based Tools

Step-by-Step Protocol:

• Select Web Servers: Utilize freely available and widely used web servers such as SwissADME, admetSAR, and pkCSM.

• Submit Ligand: Input the SMILES string or upload the 2D/3D structure of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine.

• Run Predictions: Initiate the prediction process on each server.

• Consolidate and Analyze Data: Compile the predicted ADMET properties from the different servers into a summary table for a comprehensive overview.

• Interpret Results: Analyze the predicted properties to identify potential liabilities of the molecule. For example, poor oral bioavailability, potential for hERG inhibition, or predicted mutagenicity.

Data Synthesis and Interpretation

The culmination of these in silico analyses provides a multifaceted view of the therapeutic potential of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine.

Summary of In Silico Predictions

Analysis	Predicted Outcome	Interpretation
Molecular Docking	Binding Affinity (kcal/mol), Binding Pose	Quantifies the strength of interaction with the target and identifies key interacting residues.
Molecular Dynamics	RMSD, RMSF, Hydrogen Bond Occupancy	Assesses the stability of the protein-ligand complex and the persistence of key interactions.
ADMET Prediction	Pharmacokinetic and Toxicity Profile	Provides an early assessment of the drug-likeness and potential safety issues of the compound.

Concluding Remarks and Future Directions

This in silico modeling guide has outlined a systematic approach to investigate the therapeutic potential of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine. The methodologies described, from target identification to ADMET prediction, provide a robust framework for generating testable hypotheses and guiding further experimental validation.

The predictive power of these computational methods serves to de-risk and accelerate the early stages of drug discovery.[4] By identifying promising candidates and flagging potential liabilities before significant investment in laboratory synthesis and testing, in silico modeling has become an indispensable component of modern pharmaceutical research.[4][9]

The insights gained from this comprehensive in silico evaluation will be instrumental in making informed decisions about the progression of 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine as a potential drug candidate. Future work should focus on the experimental validation of the predicted biological activity and the optimization of the lead compound based on the structure-activity relationships elucidated through these computational studies.

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An In-Depth Technical Guide on the Role of the Nitro Group in the Biological Activity of Pyrimidines

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of essential biomolecules like nucleic acids and a plethora of therapeutic agents.[1][2][3] Its versatility allows for extensive chemical modification to modulate biological activity. Among the various functional groups employed to decorate the pyrimidine ring, the nitro (NO₂) group holds a unique and dichotomous position.[4][5] It is a compact, strongly electron-withdrawing group that profoundly influences the molecule's physicochemical properties and biological interactions.[6][7]

This technical guide provides an in-depth exploration of the multifaceted role of the nitro group in shaping the biological activity of pyrimidine derivatives. We will delve into its impact on molecular properties, dissect its primary mechanisms of action, and survey its application across various therapeutic areas, including antimicrobial and anticancer drug discovery. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the complex nature of nitro-pyrimidines in their work. We will address not only its function as a potent pharmacophore but also its challenges as a potential toxicophore, offering a balanced perspective grounded in current scientific literature.[5][8][9]

Physicochemical Impact of the Nitro Group

The introduction of a nitro group onto the pyrimidine ring instigates significant changes in the molecule's electronic and physical properties. These alterations are fundamental to its biological activity.

Electronic Effects

The nitro group is one of the most powerful electron-withdrawing groups (EWGs) used in medicinal chemistry.[6][7] Its influence on the pyrimidine ring is twofold:

• Inductive Effect (-I): The high electronegativity of the nitrogen and oxygen atoms pulls electron density away from the ring through the sigma bond.

• Resonance Effect (-M): The nitro group can delocalize pi-electrons from the ring, further decreasing electron density, particularly at the ortho and para positions relative to its point of attachment.

This strong electron-withdrawing nature makes the pyrimidine ring π-deficient.[10] This has several consequences:

• Facilitates Nucleophilic Aromatic Substitution: The electron-deficient ring becomes more susceptible to attack by nucleophiles, a property that can be exploited in the synthesis of complex derivatives.[10]

• Modulates pKa: The electron-withdrawing effect decreases the basicity of the ring nitrogens, affecting the molecule's ionization state at physiological pH.[2][10]

• Enhances Reactivity: The 2-, 4-, and 6-positions of the pyrimidine ring are rendered particularly electron-deficient, influencing the reactivity and stability of substituents at these positions.[10]

Physicochemical Properties

The nitro group's polarity and hydrogen bonding capabilities also alter the molecule's overall physicochemical profile, which is critical for its Absorption, Distribution, Metabolism, and Excretion (ADMET) properties.

Property	Impact of Nitro Group	Rationale
Polarity	Increases molecular polarity.	The N=O bonds are highly polar, contributing to a larger dipole moment.
Solubility	Can have a variable effect. While polarity may increase aqueous solubility, the group's rigidity and potential for crystal packing can sometimes decrease it.[11]	The overall effect depends on the rest of the molecular structure.
Hydrogen Bonding	The oxygen atoms can act as hydrogen bond acceptors.	This influences interactions with biological targets like proteins and enzymes, as well as with water, affecting solubility.[5]
Lipophilicity (LogP)	Generally decreases lipophilicity (lowers LogP).	The increased polarity makes the molecule more hydrophilic.

Mechanism of Action: The Dual Role of the Nitro Group

The nitro group is not merely a passive modulator of physicochemical properties; it actively participates in the biological effects of pyrimidine-based drugs. Its role is best understood as a duality: it can act as a key interacting moiety (pharmacophore) or as a precursor to cytotoxic agents through bioreductive activation.[4][5]

Bioreductive Activation: A Prodrug Strategy

A predominant mechanism of action for many nitro-containing compounds, particularly in antimicrobial and anticancer applications, is their role as prodrugs that are activated under specific physiological conditions.[6][12]

The process typically involves the enzymatic reduction of the nitro group, which is highly favored in the low-oxygen (hypoxic) environments characteristic of solid tumors and various microbial infection sites.[13] This reduction occurs in a stepwise manner, catalyzed by nitroreductase enzymes present in microbial or cancer cells.[7]

This cascade generates highly reactive nitrogen species (RNS), such as the nitroso and hydroxylamine intermediates, as well as superoxide anions.[12] These reactive species can inflict widespread cellular damage by reacting with DNA, proteins, and lipids, ultimately leading to microbial or cancer cell death.[5][12] This selective activation in hypoxic cells provides a basis for targeted therapy, sparing normal, well-oxygenated tissues.[9][13]

The Nitro Group as a Pharmacophore

Beyond bioreduction, the nitro group can function as a classic pharmacophore, directly participating in non-covalent interactions with a biological target. Its strong electron-withdrawing properties and ability to act as a hydrogen bond acceptor allow it to form specific, high-affinity contacts within a receptor's binding pocket.[4][5] This interaction can be crucial for inhibiting enzymes or blocking receptors involved in disease pathways. The specific orientation and electronic environment of the nitro group can favor interactions with nucleophilic sites or specific amino acid residues in proteins, thereby anchoring the molecule to its target.[4]

Therapeutic Applications of Nitro-Pyrimidines

The unique properties of the nitro group have been exploited to develop pyrimidine derivatives with a wide spectrum of biological activities.[4][5]

Antimicrobial Agents

Nitro-substituted pyrimidines have shown significant promise as antimicrobial agents. The presence of electron-withdrawing groups, especially the nitro group, often enhances antibacterial and antifungal activity.[14][15]

• Mechanism: The primary mechanism is believed to be the bioreductive activation within microbial cells, leading to the formation of cytotoxic reactive nitrogen species that disrupt essential cellular processes.[5][12]

• Structure-Activity Relationship (SAR): Studies have shown that the position and electronic environment of the nitro group on the pyrimidine ring are critical for activity. For instance, compounds with chloro and nitro groups as pharmacophores have demonstrated maximum antibacterial and antifungal activity in some series.[15]

Anticancer Agents

The development of nitro-pyrimidines as anticancer agents is a particularly active area of research, primarily focusing on exploiting the hypoxic environment of solid tumors.[13]

• Hypoxia-Activated Prodrugs (HAPs): Nitro-pyrimidines are designed as HAPs that remain relatively inert in normal tissues but are reduced to potent cytotoxic agents by nitroreductases overexpressed in hypoxic cancer cells.[9][13]

• Inhibition of Signaling Pathways: Certain nitro-pyrimidine derivatives have been shown to induce apoptosis and inhibit cancer cell proliferation through mechanisms other than just bioreduction. For example, some have been identified as inhibitors of heat shock protein 70 (Hsp70), which is involved in cancer cell survival and resistance.[16] A study demonstrated that a bioactive nitro derivative of pyrimidine exerted significant cytotoxic effects on human breast cancer (MCF-7) cells in a dose-dependent manner.[16]

Antiparasitic Agents

The bioreductive pathway is also a validated strategy against various parasites. Nitro-containing drugs have been successfully developed to treat infections caused by protozoa like Leishmania and Trypanosoma.[6][9] The enzymes in these organisms are efficient at reducing the nitro group, leading to selective toxicity against the parasite.[5]

Synthesis and Experimental Protocols

The synthesis of nitro-pyrimidines and the evaluation of their biological activity require robust and validated methodologies.

General Synthesis Workflow

The development of novel nitro-pyrimidine candidates typically follows a structured workflow from chemical synthesis to biological evaluation.

Experimental Protocol: Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine

This protocol describes a common method for introducing a nitroso group, a related nitrogen oxide functionality, which can be a precursor to nitro compounds or active in its own right. This method is adapted from established procedures.[12]

• Dissolution: Dissolve an appropriate guanidine salt in a suitable lower aliphatic alcohol (e.g., ethanol).

• Addition of Reagents: Add malonic acid dinitrile and a basic compound (e.g., sodium ethoxide) to the solution.

• Reflux: Boil the mixture under reflux for a period of 30 minutes to six hours, monitoring the reaction by TLC.

• Acidification: After cooling the reaction mixture to room temperature, acidify it with acetic acid.

• Precipitation: Add water to the mixture to precipitate the intermediate product.

• Nitrosation: Treat the aqueous, acid-adjusted mixture with nitrous acid. This is typically achieved by the dropwise addition of an aqueous solution of sodium nitrite.

• Isolation: The resulting precipitate of 5-nitroso-2,4,6-triaminopyrimidine is recovered by filtration.

• Purification: Wash the collected solid with cold water and dry under vacuum to yield the final product.

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing (MIC Assay)

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of a novel nitro-pyrimidine compound against a bacterial strain.

• Preparation of Inoculum: Culture the test bacterium (e.g., E. coli ATCC 25922) in appropriate broth overnight. Dilute the culture to achieve a standardized concentration of approximately 5 x 10⁵ CFU/mL.

• Compound Preparation: Prepare a stock solution of the test nitro-pyrimidine in a suitable solvent (e.g., DMSO). Create a series of twofold dilutions in a 96-well microtiter plate using sterile growth medium.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a positive control (bacteria in medium only) and a negative control (medium only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound at which no visible bacterial growth is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Toxicity and Challenges: The "Toxicophore" Problem

Despite their therapeutic potential, the use of nitro groups in drug design is often met with caution. The same reactive intermediates generated during bioreductive activation that kill pathogens or cancer cells can also cause damage to host cells, leading to toxicity.[6][8]

• Mutagenicity and Genotoxicity: Nitroaromatic compounds have been extensively associated with mutagenicity and genotoxicity.[8][9] The reactive species can directly interact with DNA, causing mutations.

• Off-Target Effects: If the nitro group is reduced in non-target tissues, it can lead to systemic toxicity.

Strategies for Mitigation

Addressing the toxicity of nitro-pyrimidines is a key challenge in their development.

One of the most promising strategies is bioisosteric replacement . This involves substituting the nitro group with another functional group that mimics its key electronic or steric properties but has a different metabolic profile.[17][18] For example, the trifluoromethyl (CF₃) group has been successfully used as a bioisostere for the aliphatic nitro group, in some cases leading to compounds with higher potency and improved metabolic stability.[17][19]

Future Perspectives

The role of the nitro group in pyrimidine-based drug discovery continues to evolve. While its potential for toxicity necessitates careful consideration and innovative chemical design, its utility as a hypoxia-activated trigger and a potent pharmacophore remains highly valuable. Future research will likely focus on:

• Selective Nitroreductase Systems: Developing drug candidates that are substrates only for nitroreductases exclusively expressed in target cells (e.g., specific bacterial or tumor-associated enzymes) to minimize off-target toxicity.

• Advanced Prodrug Systems: Designing more sophisticated prodrugs where the release of the active agent is triggered by multiple factors, further enhancing selectivity.

• Exploring Bioisosteres: Systematically investigating and identifying novel bioisosteric replacements for the nitro group that retain the desired activity while eliminating the metabolic liabilities.

By balancing the potent bioactivity conferred by the nitro group with strategies to mitigate its inherent risks, researchers can continue to develop novel and effective pyrimidine-based therapeutics for a range of challenging diseases.

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• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2023, January 1). Bentham Science.
• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modul
• Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents - PMC.
• Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. (2024, July 25). MDPI.
• The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators | Journal of Medicinal Chemistry. (2019, May 3).
• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025, March 25). SvedbergOpen.
• Pyrimidine - Wikipedia. Wikipedia.
• Synthesis & Antimicrobial Activity of Some Novel Pyrimidine- 2,4(1H,3H)-diones. (2011, January). Indo Global Journal of Pharmaceutical Sciences.
• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. (2015, August 28). Science Alert.
• Physicochemical Properties of Novel Pyrimidine Compounds: A Technical Guide. Benchchem.
• Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. (2016, March 2).

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Protocols & Analytical Methods

protocol for assessing kinase inhibition by pyrimidine compounds

Application Note: Assessing Kinase Inhibition by Pyrimidine-Based Scaffolds Using Luminescent ADP Detection

Mechanistic Rationale for Pyrimidine Scaffolds

Protein kinases are pivotal in regulating cellular processes, and their dysregulation is a well-established driver in oncology and neurodegeneration[1]. The pyrimidine nucleus serves as a privileged scaffold in medicinal chemistry, particularly for developing targeted protein kinase inhibitors[2]. Fused nitrogen-containing heterocycles, such as pyrazolo[3,4-d]pyrimidines, act as bioisosteres of the adenine ring of ATP.

This structural mimicry allows pyrimidine derivatives to competitively bind to the highly conserved hinge region of the kinase active site, effectively blocking substrate phosphorylation. Extensive research has demonstrated the efficacy of these compounds against targets like mutant EGFR in non-small-cell lung cancer (NSCLC)[3], PIM-1 in breast cancer[4], and TBK1 in neurodegenerative diseases[5].

ATP-Competitive Kinase Inhibition Mechanism by Pyrimidine Scaffolds

Assay Selection: The ADP-Glo™ Methodology

Because pyrimidine compounds are ATP-competitive, assessing their potency requires an assay that accurately measures ATP consumption or ADP production[1]. While radiometric assays pose safety hazards and FRET-based assays require specific labeled substrates, the ADP-Glo™ Kinase Assay provides a universal, homogeneous luminescent platform that directly measures the universal byproduct of kinase activity: ADP[6].

The Causality of the Two-Step System:

• ATP Depletion: After the kinase reaction, an ATP-depletion reagent is added to terminate the reaction and actively degrade all unconsumed ATP[6]. Causality: Removing background ATP is critical to achieving a high signal-to-background ratio. This makes the assay highly sensitive and ideal for evaluating kinases with low enzyme turnover, such as growth factor receptor tyrosine kinases[6].

• ADP Detection: A detection reagent is introduced to convert the generated ADP back into ATP, which subsequently drives a luciferase/luciferin reaction to produce light[7]. Causality: The resulting luminescence is directly proportional to the kinase activity. Therefore, a highly potent pyrimidine inhibitor will yield a lower luminescent signal due to reduced ADP production[1].

Step-by-Step ADP-Glo Assay Workflow for Quantifying Kinase Activity

Step-by-Step Experimental Protocol

Step 3.1: Reagent and Compound Preparation

• Kinase Buffer: Prepare a 1X kinase reaction buffer (e.g., 40 mM Tris-HCl[pH 7.5], 20 mM MgCl2, 0.1 mg/ml BSA)[8]. Causality: Mg2+ is an essential cofactor that coordinates ATP within the kinase active site, ensuring baseline enzymatic function.

• Inhibitor Dilution: Dissolve pyrimidine compounds in 100% DMSO to create a 10 mM stock. Perform a 3-fold serial dilution in DMSO, followed by an intermediate dilution in 1X kinase buffer[1]. Causality: The final DMSO concentration in the assay must remain below 1% to prevent solvent-induced denaturation of the kinase enzyme.

Step 3.2: The Kinase Reaction (384-well format)

• Add 1 µL of the diluted pyrimidine inhibitor (or DMSO vehicle control) to a white, opaque 384-well plate[8]. Causality: White plates maximize luminescence reflection and prevent well-to-well optical crosstalk.

• Add 2 µL of the purified kinase/substrate mixture. Incubate for 10 minutes at room temperature to allow the pyrimidine inhibitor to equilibrate with the kinase hinge region.

• Initiate the reaction by adding 2 µL of ATP. Critical Step: The ATP concentration should be set near the specific Km​ of the target kinase. Causality: Testing at the Km​ ensures that the calculated IC50​ accurately reflects the inhibitor's binding affinity according to the Cheng-Prusoff equation.

• Incubate the reaction at room temperature for 60 minutes.

Step 3.3: ATP Depletion

• Add 5 µL of ADP-Glo™ Reagent to each well[9].

• Incubate at room temperature for 40 minutes[9]. Causality: This incubation time is strictly required for the proprietary reagent to completely hydrolyze the remaining unconsumed ATP, leaving only the reaction-generated ADP[8].

Step 3.4: ADP Detection and Data Acquisition

• Add 10 µL of Kinase Detection Reagent to each well[9].

• Incubate at room temperature for 30–60 minutes[9]. Causality: This step simultaneously converts ADP to ATP and introduces luciferase/luciferin to generate the luminescent signal[8].

• Measure luminescence using a plate-reading luminometer with an integration time of 0.25–1 second per well[9].

Data Analysis and Presentation

To determine the inhibitory potency ( IC50​ ) of the pyrimidine compounds, raw Relative Light Units (RLU) must be converted into Percent Inhibition[1].

• 0% Inhibition (Max Activity): Luminescence of wells containing kinase, substrate, ATP, and DMSO vehicle[1].

• 100% Inhibition (Background): Luminescence of wells containing substrate, ATP, and DMSO, but lacking the kinase enzyme[1].

Calculate the percent inhibition for each concentration using the following formula:

% Inhibition=100×(1−RLUmax​−RLUbackground​RLUcompound​−RLUbackground​​)

Plot the % Inhibition against the log of the pyrimidine compound concentration using non-linear regression (four-parameter logistic curve) to interpolate the IC50​ value.

Quantitative Data Summary The following table summarizes representative kinase inhibition data for various pyrimidine-based scaffolds against common oncogenic targets, demonstrating the broad utility of this assay methodology.

Compound Scaffold	Target Kinase	Substrate	ATP Concentration	Observed IC50​ (nM)	Reference Context
Pyrazolo[3,4-d]pyrimidine	BTK	Poly(Glu,Tyr) 4:1	10 µM	0.5 - 2.0	B-cell cancers
Pyrido[2,3-d]pyrimidine	PIM-1	PIM-1 Peptide	10 µM	11.4 - 17.2	Breast cancer (MCF-7)[4]
Thieno-pyrimidine	mutant EGFR	EGFR Peptide	5 µM	5.0 - 15.0	NSCLC[3]
Aminopyrimidine	TBK1	NanoBRET Tracer	10 µM	< 1000	Neurodegeneration[5]

References

• Title: Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors Source: PubMed / Bentham Science URL: [Link]

• Title: Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non‐small‐cell lung cancer: A comprehensive review Source: ResearchGate URL: [Link]

• Title: Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold Source: RSC Publishing URL: [Link]

• Title: Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration Source: ACS Publications URL: [Link]

• Title: Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors Source: RSC Publishing URL: [Link]

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• 4. Synthesis of novel bioactive pyrido[2,3- d ]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00902A [pubs.rsc.org]
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Application Notes and Protocols: 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine as a Chemical Probe for Interrogating Janus Kinase 3 (JAK3) Signaling

Introduction: A Privileged Scaffold for Kinase Inhibition

The pyrimidine nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] Specifically, the pyrimidine-4,6-diamine scaffold has emerged as a "privileged structure" for the design of potent and selective protein kinase inhibitors.[2][3] Kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, including cancer and autoimmune disorders.[4][5]

This document introduces 5-Nitro-N-pyridin-2-yl-pyrimidine-4,6-diamine (designated herein as NPD-5 ), a novel chemical probe designed for the investigation of intracellular signaling pathways. Based on extensive structure-activity relationship (SAR) data from analogous compounds, NPD-5 is hypothesized to function as a potent and selective inhibitor of Janus Kinase 3 (JAK3) .[2][6]

JAK3 is a non-receptor tyrosine kinase predominantly expressed in hematopoietic cells and is essential for signaling downstream of cytokine receptors that utilize the common gamma chain (γc).[7] This positions JAK3 as a critical node in immune cell development, proliferation, and differentiation.[2] Its restricted expression pattern and crucial role in immunology make it an attractive therapeutic target for autoimmune diseases such as rheumatoid arthritis and for preventing organ transplant rejection.[2][8] NPD-5, as a selective chemical probe, offers a valuable tool for dissecting the nuanced roles of JAK3 signaling in both normal physiology and disease states.

Core Mechanism of Action: Inhibition of the JAK3-STAT5 Signaling Axis

The primary mechanism of action for NPD-5 is the competitive inhibition of the ATP-binding site within the JAK3 kinase domain.[1] In a healthy signaling context, cytokine binding (e.g., Interleukin-2, IL-2) to its receptor induces dimerization and the activation of receptor-associated JAKs. Activated JAK3 then phosphorylates specific tyrosine residues on the receptor, creating docking sites for Signal Transducer and Activator of Transcription (STAT) proteins, primarily STAT5 in the context of IL-2 signaling.[4][9] JAK3 subsequently phosphorylates the recruited STAT5 proteins, leading to their dimerization, nuclear translocation, and the regulation of target gene expression, which ultimately drives T-cell proliferation and differentiation.[9][10]

NPD-5 is designed to occupy the ATP-binding pocket of JAK3, thereby preventing the transfer of the γ-phosphate from ATP to its substrates. This action effectively blocks the autophosphorylation and activation of JAK3 and halts the entire downstream signaling cascade. The consequence is a failure to phosphorylate STAT5, preventing its dimerization and nuclear translocation, and ultimately inhibiting the expression of genes required for the immune response.[7]

Figure 1: Proposed mechanism of action for NPD-5 in the JAK3-STAT5 signaling pathway.

Quantitative Data Summary

The following tables present a template for summarizing the characterization data of NPD-5. The provided values are hypothetical examples representative of a potent and selective JAK3 inhibitor.

Table 1: Biochemical Inhibitory Potency of NPD-5

Kinase Target	IC₅₀ (nM)	Assay Format	ATP Concentration
JAK3	2.1	ADP-Glo™	Km
JAK1	150	ADP-Glo™	Km
JAK2	450	ADP-Glo™	Km

| TYK2 | 280 | ADP-Glo™ | Km |

Table 2: Cellular Activity and Target Engagement of NPD-5

Assay Type	Cell Line	Stimulant	Downstream Readout	EC₅₀ (nM)
p-STAT5 Inhibition	Human T-Cells	IL-2	Western Blot / Flow Cytometry	25
Target Engagement	HEK293	-	Cellular Thermal Shift Assay (CETSA)	40

| T-Cell Proliferation | Human T-Cells | IL-2 | MTT / CellTiter-Glo® | 35 |

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol determines the direct inhibitory effect of NPD-5 on the enzymatic activity of recombinant JAK family kinases.

A. Workflow Diagram

Figure 2: Workflow for the in vitro JAK3 kinase inhibition assay.

B. Materials

• Recombinant human JAK1, JAK2, JAK3, TYK2 enzymes

• ADP-Glo™ Kinase Assay Kit (Promega)

• Substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• Dithiothreitol (DTT)

• NPD-5 stock solution (10 mM in DMSO)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of luminescence detection

C. Step-by-Step Methodology

• Compound Preparation: Prepare a series of 2x final concentration dilutions of NPD-5 in kinase assay buffer. The final DMSO concentration should not exceed 1%. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., Tofacitinib).[8]

• Master Mix Preparation: Prepare a master mix containing the kinase and substrate peptide in kinase buffer.

• Assay Plate Setup: Add 5 µL of the diluted NPD-5 or vehicle control to the wells of the assay plate.

• Enzyme Addition: Add 10 µL of the kinase/substrate master mix to each well.

• Reaction Initiation: Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Michaelis constant (Km) for each specific kinase to ensure accurate competitive inhibition assessment.[11]

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Reaction Termination: Add 25 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.[12]

• Signal Generation: Add 50 µL of Kinase Detection Reagent to each well. This converts the generated ADP into ATP, which is used in a coupled luciferase reaction to produce light. Incubate for 30 minutes at room temperature in the dark.[12]

• Data Acquisition: Measure the luminescence signal using a microplate reader.

• Data Analysis: Normalize the data using the vehicle control (100% activity) and a no-enzyme control (0% activity). Plot the normalized percent inhibition against the logarithm of the NPD-5 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Cell-Based Inhibition of STAT5 Phosphorylation (Western Blot)

This protocol validates the cellular activity of NPD-5 by measuring its ability to inhibit IL-2-induced phosphorylation of STAT5 in T-cells.

A. Workflow Diagram

Figure 3: Western blot workflow for assessing p-STAT5 inhibition.

B. Materials

• Human T-cell line (e.g., Jurkat) or primary T-cells

• RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin

• Recombinant human IL-2

• NPD-5 stock solution (10 mM in DMSO)

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, transfer buffer

• PVDF membrane

• Blocking buffer (5% BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-STAT5 (Tyr694), Rabbit anti-total-STAT5

• Loading control antibody (e.g., anti-GAPDH or anti-β-Actin)

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

C. Step-by-Step Methodology

• Cell Culture and Starvation: Culture T-cells to the desired density. Prior to the experiment, starve the cells by incubation in low-serum (e.g., 0.5% FBS) medium for 4-6 hours to reduce basal signaling.

• Compound Treatment: Pre-incubate the starved cells with various concentrations of NPD-5 or vehicle (DMSO) for 1-2 hours at 37°C.

• Cytokine Stimulation: Stimulate the cells by adding IL-2 to a final concentration of 20 ng/mL. Incubate for 15-30 minutes at 37°C. Include an unstimulated control.

• Cell Lysis: Pellet the cells by centrifugation, wash once with ice-cold PBS, and lyse the cells with ice-cold RIPA buffer containing inhibitors.[13]

• Protein Quantification: Clear the lysates by centrifugation and determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts for all samples, denature by boiling in Laemmli buffer, and separate the proteins by SDS-PAGE. Transfer the separated proteins to a PVDF membrane.[14]

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[15] Incubate the membrane with the primary antibody against phospho-STAT5 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour. After further washes, apply the ECL substrate and detect the chemiluminescent signal using an imaging system.[16]

• Stripping and Re-probing: To normalize for protein loading, strip the membrane and re-probe with antibodies against total STAT5 and a loading control like GAPDH.[17]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-STAT5 signal to the total STAT5 signal. Plot the normalized data against the inhibitor concentration to determine the cellular EC₅₀.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol provides direct evidence that NPD-5 binds to JAK3 within intact cells by measuring changes in the protein's thermal stability.[18]

A. Workflow Diagram

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high-throughput screening of pyrimidine libraries

High-Throughput Screening of Pyrimidine-Based Libraries: Strategic Workflows, Kinase Targeting, and Hit Triage

Executive Summary & Rationale

The pyrimidine ring is a fundamental structural component of nucleic acids and has long been recognized as a "privileged scaffold" in medicinal chemistry[1]. Due to its exceptional hydrogen-bonding capacity and structural versatility, the pyrimidine core acts as an ideal bioisostere for ATP, making it a cornerstone in the development of kinase inhibitors for oncology and immunology[2][3].

However, screening massive pyrimidine libraries (>100,000 compounds) presents unique biochemical challenges. Pyrimidine derivatives, particularly highly conjugated or fused systems, often exhibit inherent autofluorescence. If screened using standard fluorescence intensity assays, these libraries generate unmanageable false-positive rates (Pan-Assay Interference Compounds, or PAINS). To circumvent this, modern High-Throughput Screening (HTS) campaigns rely on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) . By introducing a microsecond time delay before signal acquisition, TR-FRET allows short-lived compound autofluorescence to decay, ensuring that only the specific target-binding signal is captured[4][5].

Fig 1. End-to-end high-throughput screening workflow for pyrimidine-based chemical libraries.

Primary HTS Protocol: TR-FRET Kinase Inhibition Assay

This protocol utilizes a competitive binding format where a fluorescently labeled tracer competes with the pyrimidine library compounds for the ATP-binding pocket of a target kinase.

Causality in Assay Design:

• Ratiometric Measurement: TR-FRET relies on calculating the ratio of acceptor emission (665 nm) to donor emission (620 nm). This ratiometric approach internally corrects for well-to-well liquid handling variations and minor inner-filter effects caused by colored library compounds[4].

• Acoustic Dispensing: Pyrimidine libraries are often stored in 100% DMSO. We use acoustic droplet ejection (e.g., Echo liquid handlers) to dispense nanoliter volumes, keeping the final DMSO concentration below 1% to prevent kinase denaturation.

Step-by-Step Methodology (384-Well Format)

• Compound Preparation: Using an acoustic liquid handler, transfer 50 nL of the pyrimidine library (10 mM in DMSO) into a low-volume, black 384-well assay plate. Include positive controls (e.g., Staurosporine) and negative controls (DMSO only) in designated columns.

• Kinase Addition: Add 5 µL of the target kinase (e.g., EGFR or CDK4) diluted in TR-FRET Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Pre-Incubation: Centrifuge the plate at 1000 x g for 1 minute. Incubate at room temperature (RT) for 15 minutes to allow the pyrimidine compounds to associate with the kinase.

• Tracer & Antibody Addition: Add 5 µL of a detection mix containing the fluorescent kinase tracer (Acceptor) and a Europium-labeled anti-tag antibody (Donor) targeting the kinase.

• Equilibration: Seal the plate and incubate in the dark at RT for 60 minutes to reach binding equilibrium.

• Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX).

  • Excitation: 337 nm (Laser or Flash lamp).

  • Integration Delay: 100 µs (allows compound autofluorescence to decay).

  • Integration Time: 400 µs.

  • Emission: Dual read at 620 nm (Europium) and 665 nm (Tracer).

Fig 2. TR-FRET mechanism demonstrating delayed signal acquisition to bypass library autofluorescence.

Assay Validation and Statistical Quality Control

Before a pyrimidine library can be screened, the assay must be proven as a "self-validating system." The gold standard for this is the Z'-factor , introduced by Zhang et al. in 1999[6][7]. The Z'-factor evaluates both the dynamic range of the assay signal and the data variation (standard deviation) associated with the measurements.

Formula: Z' = 1 -[ (3σ_positive + 3σ_negative) / |μ_positive - μ_negative| ]

A Z'-factor > 0.5 indicates an "excellent assay" capable of reliably discriminating between true pyrimidine hits and background noise[7][8].

Quantitative HTS Validation Metrics

Metric	Target Value	Causality / Scientific Implication
Z'-Factor	≥ 0.6	Ensures robust statistical separation between positive (inhibited) and negative (uninhibited) controls.
Signal-to-Background (S/B)	> 5.0	Provides a sufficiently wide dynamic range to detect weak or partial pyrimidine inhibitors.
Coefficient of Variation (CV)	< 10%	Validates liquid handling precision and guarantees well-to-well consistency across the 384-well plate.
Hit Cutoff	> 50% Inhibition	Filters out transient binders to prioritize high-affinity pyrimidine scaffolds for downstream optimization.
False Positive Rate	< 1%	Reduces downstream triage bottlenecks and wasted resources caused by assay interference.

Secondary Phenotypic Screen: Cell Viability Profiling

Biochemical inhibition of a kinase by a pyrimidine hit does not guarantee cellular efficacy. The compound must cross the cell membrane and engage the target in a complex intracellular environment. To validate this, hits are triaged through an ATP-dependent luminescence cell viability assay (e.g., CellTiter-Glo).

Step-by-Step Methodology

• Cell Seeding: Seed target cancer cell lines (e.g., A549, MCF-7) at a density of 2,000 cells/well in a white, flat-bottom 384-well tissue culture plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Perform a 10-point serial dilution (typically 10 µM to 0.5 nM) of the validated pyrimidine hits. Transfer compounds to the cell plate using an acoustic dispenser.

• Phenotypic Incubation: Incubate the treated cells for 72 hours. Causality: 72 hours allows sufficient time for kinase inhibition to translate into cell cycle arrest and subsequent apoptosis.

• Lysis and Detection: Equilibrate the plate to RT for 30 minutes. Add an equal volume of CellTiter-Glo reagent to each well. Shake at 300 rpm for 2 minutes to induce cell lysis, then incubate at RT for 10 minutes to stabilize the luminescent signal.

• Readout: Measure luminescence on a microplate reader. Calculate the IC₅₀ values using a 4-parameter logistic non-linear regression model.

References

• Li W, Zhang J, Wang M, et al. "Pyrimidine-fused Dinitrogenous Penta-heterocycles as a Privileged Scaffold for Anti-Cancer Drug Discovery." Current Topics in Medicinal Chemistry, 2022. URL: [Link]

• Zeid MM, El-Badry OM, El-Meligie S. "Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors." Current Pharmaceutical Design, 2025. URL:[Link]

• Zhang JH, Chung TD, Oldenburg KR. "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening, 1999. URL:[Link]

• Sino Biological. "How TR-FRET Empowers High-Throughput Screening." Sino Biological Technical Articles, 2024. URL:[Link]

• BellBrook Labs. "Optimizing Assay Performance for High-Throughput Screens." BellBrook Labs Resources, 2025. URL:[Link]

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The Application of Pyrimidine Derivatives in Preclinical Animal Models of Disease: A Technical Guide for Researchers

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the application of pyrimidine derivatives in animal models of various human diseases. Drawing upon established preclinical research, this document details the rationale, experimental design, and key protocols for utilizing these compounds in translational studies.

Introduction: The Enduring Significance of Pyrimidine Scaffolds in Therapeutics

The pyrimidine ring is a fundamental heterocyclic scaffold that forms the backbone of nucleobases such as cytosine, thymine, and uracil, which are essential for the structure and function of DNA and RNA.[1][2] This central role in nucleic acid biosynthesis has made pyrimidine analogues a cornerstone of chemotherapy for decades.[1][2] By mimicking the natural pyrimidines, these synthetic derivatives can interfere with DNA and RNA synthesis and repair, leading to the targeted destruction of rapidly proliferating cells, a hallmark of cancer.[1] Beyond oncology, the versatility of the pyrimidine structure has led to the development of derivatives that modulate the activity of various enzymes and receptors, demonstrating efficacy in inflammatory, cardiovascular, and neurodegenerative disorders.[3][4]

This guide will delve into the practical application of key pyrimidine derivatives in relevant animal models, providing not only the "how" but also the critical "why" behind experimental choices.

I. Pyrimidine Derivatives in Oncology Animal Models

The antineoplastic activity of pyrimidine derivatives is well-documented.[2][3] Below are detailed applications and protocols for some of the most significant compounds in this class.

A. Fluoropyrimidines: 5-Fluorouracil (5-FU) and its Prodrugs (Capecitabine, Tegafur-uracil)

Mechanism of Action: 5-FU, the archetypal fluoropyrimidine, exerts its cytotoxic effects through multiple mechanisms. Its active metabolites can inhibit thymidylate synthase (TS), a critical enzyme in the de novo synthesis of thymidine, leading to a depletion of thymine nucleotides and subsequent "thymineless death." Additionally, 5-FU metabolites can be incorporated into both DNA and RNA, leading to dysfunction and apoptosis.[5] Prodrugs like capecitabine and tegafur are converted to 5-FU in the body, often with preferential activation in tumor tissue, which can enhance efficacy and reduce systemic toxicity.[6][7]

Animal Models: Human tumor xenograft models in immunocompromised mice (e.g., nude, SCID, or NSG mice) are the standard for evaluating the efficacy of fluoropyrimidines.[6][7][8][9][10][11][12][13]

Experimental Workflow for a Xenograft Model:

Caption: Workflow for a typical xenograft study evaluating pyrimidine derivatives.

Detailed Protocol: Capecitabine in an Endocrine-Resistant Breast Cancer Xenograft Model [10][12][13]

• Cell Culture and Implantation:

  • Culture endocrine-resistant MCF7 human breast cancer cells under standard conditions.

  • Harvest and resuspend cells in a 1:1 mixture of DPBS and Matrigel.

  • Orthotopically implant 3 x 10^6 cells in 100 µL into the mammary fat pads of 8-week-old female NOD/SCID gamma (NSG) mice.[12]

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth via caliper measurements or bioluminescence imaging.

  • When tumors reach a mean volume of approximately 100-150 mm³, randomize mice into treatment groups (e.g., vehicle control, capecitabine monotherapy, combination therapy).[7]

• Drug Preparation and Administration:

  • Prepare capecitabine as a suspension in a suitable vehicle (e.g., 2% Klucel LF, 0.1% Tween 80).[7]

  • Administer capecitabine orally (e.g., 40 mg/kg/day, five days a week) or as determined by a maximum tolerated dose (MTD) study.[7][12]

• Efficacy and Toxicity Assessment:

  • Measure tumor volume and body weight regularly (e.g., twice weekly).

  • Monitor for signs of toxicity. A body weight loss of ≥20% is often considered a sign of significant toxicity.[6][7]

• Endpoint Analysis:

  • At the end of the study (defined by tumor burden or a set time point), euthanize the mice.

  • Excise tumors for weight measurement and downstream molecular analyses (e.g., Western blotting for markers of apoptosis or cell cycle arrest).

  • Collect blood and tissues for pharmacokinetic and pharmacodynamic studies.

Parameter	Capecitabine (Monotherapy)	Mocetinostat + Capecitabine (Combination)	Reference
Animal Model	Triple-Negative Breast Cancer Mouse Model	Triple-Negative Breast Cancer Mouse Model	[6]
Dose	Not specified	Not specified	[6]
Tumor Weight Reduction	27.5%	45%	[6]
Body Weight Reduction	~18%	~18%	[6]

B. Gemcitabine

Mechanism of Action: Gemcitabine is a deoxycytidine analog that, once phosphorylated, inhibits DNA synthesis by being incorporated into the growing DNA strand and by inhibiting ribonucleotide reductase, the enzyme responsible for producing the deoxynucleotides required for DNA replication.[14]

Animal Models: Orthotopic patient-derived xenograft (PDX) models of pancreatic cancer in immunodeficient mice are highly relevant for studying gemcitabine resistance and efficacy.[15][16]

Detailed Protocol: Gemcitabine in a Pancreatic Cancer Orthotopic Model [16][17]

• Tumor Cell Implantation:

  • Surgically implant human pancreatic cancer cells (e.g., MiaPaCa-2 or S2-VP10) into the pancreas of SCID mice.[16]

• Tumor Growth Monitoring:

  • Monitor tumor growth longitudinally using bioluminescence imaging after intraperitoneal (i.p.) injection of luciferin.[16]

• Treatment Protocol:

  • Once tumors are established, begin treatment with gemcitabine (e.g., 50 mg/kg, i.p., weekly or twice a week) or saline control.[16][17]

• Efficacy Assessment:

  • Continue bioluminescence imaging to quantify changes in tumor cell number over time.

  • At the study endpoint, harvest tumors and relevant organs to assess tumor burden and metastatic spread.

Parameter	Gemcitabine (Monotherapy)	Gemcitabine + Erlotinib (Combination)	Reference
Animal Model	Pancreatic Cancer Orthotopic Xenograft (BxPC-3 & PANC-1 cells)	Pancreatic Cancer Orthotopic Xenograft (BxPC-3 & PANC-1 cells)	[17]
Dose	50 mg/kg, i.p., twice a week	50 mg/kg, i.p., twice a week	[17]
Outcome	Tumor growth inhibition	Significantly smaller tumor volume compared to monotherapy	[17]

C. Trifluridine/Tipiracil (Lonsurf)

Mechanism of Action: Trifluridine is a thymidine analog that is incorporated into DNA, leading to DNA damage.[9][18][19] Tipiracil prevents the degradation of trifluridine by inhibiting the enzyme thymidine phosphorylase, thereby increasing its bioavailability.[9][18][19]

Animal Models: Human colorectal cancer xenografts in nude mice are commonly used to evaluate the efficacy of this combination therapy.[9][20]

Detailed Protocol: Trifluridine/Tipiracil in a Colorectal Cancer Xenograft Model [9][20]

• Tumor Implantation:

  • Subcutaneously inject human colorectal cancer cells (e.g., SW48 or HCT 116) into the flank of nude mice.

• Treatment Schedule:

  • Once tumors are established, administer trifluridine/tipiracil (e.g., 200 mg/kg) orally for 5 consecutive days, followed by a 2-day rest period, for a specified number of weeks.[9][20]

• Efficacy and Histological Analysis:

  • Monitor tumor growth and body weight.

  • At the end of the treatment period, perform histochemical analysis of the tumors to observe cellular changes such as nuclei enlargement and abnormal mitosis.[9][20]

  • Evaluate microvessel density through CD31 immunohistochemistry to assess anti-angiogenic effects, especially when combined with agents like fruquintinib.[9][20]

II. Pyrimidine Derivatives in Inflammatory Disease Models

The modulatory effects of certain pyrimidine derivatives on immune signaling pathways make them valuable tools for treating inflammatory conditions.

A. Baricitinib

Mechanism of Action: Baricitinib is a selective inhibitor of Janus kinase (JAK) 1 and JAK2.[21] By blocking these kinases, it interferes with the signaling of several pro-inflammatory cytokines, including IL-2, IL-6, and IFN-γ, which are implicated in the pathogenesis of rheumatoid arthritis.[21][22]

JAK-STAT Signaling Pathway Inhibition by Baricitinib:

Caption: Baricitinib inhibits the JAK-STAT signaling pathway.

Animal Models: The collagen antibody-induced arthritis (CAIA) mouse model is a robust and rapid model for studying the efficacy of anti-inflammatory agents for rheumatoid arthritis.[22][23][24]

Detailed Protocol: Baricitinib in the CAIA Mouse Model [22][23][24]

• Induction of Arthritis:

  • Administer a cocktail of anti-collagen antibodies to mice, followed by a lipopolysaccharide (LPS) challenge a few days later to induce arthritis.

• Treatment Administration:

  • Administer baricitinib (e.g., 3 mg/kg) or vehicle control intragastrically once daily.[25]

• Assessment of Arthritis and Pain:

  • Visually score the progression of arthritis in the paws.

  • Assess inflammatory pain using a grip strength test.

  • Measure allodynia (neuropathic pain) using the von Frey test.[22]

• Molecular Analysis:

  • Harvest dorsal root ganglia (DRG) and spinal cords for gene expression analysis (e.g., RNA sequencing or qPCR) to evaluate the expression of pain-related and inflammatory molecules.[22][23]

  • Perform immunohistochemistry to examine the activation of glial cells in the spinal cord.[23]

Parameter	Baricitinib	Celecoxib (Control)	Reference
Animal Model	Collagen Antibody-Induced Arthritis (CAIA) Mice	Collagen Antibody-Induced Arthritis (CAIA) Mice	[22]
Effect on Arthritis	Significantly decreased	Significantly decreased	[22]
Effect on Grip Strength	Improved	Improved	[22]
Effect on Allodynia	Notably suppressed	No significant suppression	[22]

III. Pyrimidine Derivatives in Cardiovascular Disease Models

Statins, some of which are pyrimidine derivatives, are widely used to manage hypercholesterolemia and reduce the risk of atherosclerotic cardiovascular disease.

A. Rosuvastatin

Mechanism of Action: Rosuvastatin is a competitive inhibitor of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis. By reducing cholesterol production, it upregulates LDL receptor expression in the liver, leading to increased clearance of LDL cholesterol from the circulation. It also has pleiotropic anti-inflammatory effects.[26][27]

Animal Models: Apolipoprotein E-knockout (ApoE-KO) mice fed a high-fat diet are a classic model for studying atherosclerosis, as they spontaneously develop hypercholesterolemia and atherosclerotic plaques.[26][27][28][29]

Detailed Protocol: Rosuvastatin in an ApoE-KO Mouse Model of Atherosclerosis [26][27]

• Animal Model and Diet:

  • Use male ApoE-KO mice (e.g., 8 weeks old).

  • Feed the mice a high-fat diet to accelerate the development of atherosclerosis.

• Treatment:

  • Administer rosuvastatin (e.g., 10 µmol/kg/day) or vehicle control, often mixed into the diet or administered by gavage, for an extended period (e.g., 16 weeks).[27]

• Assessment of Atherosclerosis:

  • At the end of the study, euthanize the mice and perfuse the vascular system.

  • Dissect the aorta and perform en face analysis using stains like Sudan IV or Oil Red O to quantify the area of atherosclerotic lesions.[26]

  • Perform histological analysis of aortic sections to assess plaque composition, including lipid and collagen content.[26][27]

• Biochemical and Functional Analysis:

  • Measure serum lipid profiles (total cholesterol, LDL, HDL, triglycerides).[26]

  • Measure serum levels of inflammatory markers such as IL-6 and CCL2.[26]

  • Assess coronary artery function using techniques like ultrasound biomicroscopy.[27]

Parameter	High-Fat Diet (Control)	High-Fat Diet + Rosuvastatin	Reference
Animal Model	ApoE-KO Mice	ApoE-KO Mice	[26][27]
Atherosclerotic Lesion Area	Increased	Reduced	[26][27]
Plaque Lipid Deposition	Increased	Reduced	[26]
Serum Total Cholesterol	Elevated	Reduced	[26][27]
Serum LDL	Elevated	Reduced	[26]

IV. Pyrimidine Derivatives in Neurodegenerative Disease Models

The diverse biological activities of pyrimidine derivatives have led to their investigation as potential therapeutic agents for neurodegenerative disorders like Alzheimer's disease.[4][30][31][32][33]

Rationale for Use: Pyrimidine derivatives are being explored for their ability to modulate various targets implicated in Alzheimer's disease, including γ-secretase (to reduce amyloid-beta production), monoamine oxidase, and acetylcholinesterase.[30][31][33]

Animal Models: Transgenic mouse models that overexpress human amyloid precursor protein (APP) and presenilin-1 (PS1) with familial Alzheimer's disease mutations are widely used. These models develop age-dependent amyloid plaque pathology and cognitive deficits.

General Protocol Outline for an Alzheimer's Disease Mouse Model:

• Animal Model:

  • Use a transgenic mouse model of Alzheimer's disease (e.g., APP/PS1).

• Treatment:

  • Administer the investigational pyrimidine derivative or vehicle control over a chronic period, often starting before or at the onset of pathology.

• Behavioral Assessment:

  • Conduct a battery of behavioral tests to assess cognitive function, such as the Morris water maze, Y-maze, or object recognition tests.

• Histopathological and Biochemical Analysis:

  • After the treatment period, harvest brain tissue.

  • Quantify amyloid plaque burden using immunohistochemistry or ELISA.

  • Measure levels of soluble and insoluble amyloid-beta peptides.

  • Assess markers of neuroinflammation (e.g., microgliosis, astrocytosis) and synaptic density.

Conclusion

Pyrimidine derivatives represent a versatile and enduring class of therapeutic agents with proven and potential applications across a spectrum of diseases. The successful translation of these compounds from the laboratory to the clinic relies on rigorous and well-designed preclinical studies in relevant animal models. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge to effectively utilize pyrimidine derivatives in their own disease models, ultimately contributing to the development of novel and improved therapies.

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Technical Notes & Optimization

Section 1: The Biginelli Reaction – Suppressing Competing Pathways

Welcome to the Pyrimidine Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the most complex and recurring side reactions encountered during the assembly and functionalization of the pyrimidine core. This resource moves beyond basic troubleshooting by dissecting the mechanistic causality behind each side reaction, ensuring your experimental design is robust, reproducible, and self-validating.

Context: The one-pot multicomponent Biginelli condensation (aldehyde, β -ketoester, and urea) is a cornerstone for synthesizing 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). However, its multicomponent nature makes it highly susceptible to divergent mechanistic pathways[1].

FAQ 1: Why is my Biginelli reaction producing a yellow, highly fluorescent byproduct instead of the target DHPM?

• Causality: The fluorescent impurity is a Hantzsch-type 1,4-dihydropyridine (DHP)[2]. This occurs when urea decomposes at elevated temperatures to release ammonia. The ammonia then reacts with two equivalents of the β -ketoester and one equivalent of the aldehyde, completely bypassing the Biginelli pathway[1].

• Actionable Fix: Lower the reaction temperature. The Hantzsch pathway has a higher activation energy; reducing the temperature kinetically favors the Biginelli condensation[1]. Additionally, altering the order of addition—adding urea last—minimizes its premature thermal decomposition[2].

FAQ 2: I am observing a significant amount of an acyclic intermediate and the Knoevenagel adduct. How do I drive cyclization?

• Causality: The Knoevenagel adduct forms when the aldol condensation between the aldehyde and β -ketoester outpaces the urea attack[3]. If the urea does attack but fails to cyclize, you are left with an open-chain ureide. This is typically due to insufficient electrophilic activation of the ketone carbonyl[3].

• Actionable Fix: Use a slight excess of urea (1.2–1.5 equivalents) to push the equilibrium toward the N-acyliminium ion, outcompeting the Knoevenagel pathway[3]. To force the final cyclization-dehydration step, increase the strength or concentration of your acid catalyst[4].

Logical workflow for troubleshooting Biginelli reaction byproducts.

Protocol 1: Self-Validating Biginelli Synthesis of DHPMs

Self-Validation Checkpoint: The absence of yellow fluorescence under 365 nm UV light confirms the suppression of the Hantzsch DHP byproduct.

• Preparation: In a flame-dried flask, dissolve the aldehyde (10 mmol) and β -ketoester (10 mmol) in anhydrous ethanol (20 mL).

• Catalyst Addition: Add a catalytic amount of a mild Lewis acid (e.g., CuCl2​ , 10 mol%) to activate the aldehyde without overly promoting aldol condensation[4].

• Controlled Urea Addition: Heat the mixture to 60°C (avoiding reflux to prevent urea decomposition). Add urea (15 mmol, 1.5 eq) portion-wise over 15 minutes[3].

• Cyclization: Stir at 60°C for 4-6 hours. Monitor by TLC (A UV-active, non-fluorescent spot indicates the desired DHPM).

• Isolation: Cool to 0°C. The DHPM will precipitate. Filter and wash with ice-cold ethanol to remove any unreacted Knoevenagel adducts[4].

Section 2: The Pinner Synthesis – Regioselectivity & Hydrolysis

Context: The condensation of 1,3-dicarbonyls with amidines (Pinner-type synthesis) is the principal route to fully aromatic pyrimidines[5].

FAQ 3: My Pinner synthesis is yielding a mixture of regioisomers and hydrolyzed byproducts. How do I control this?

• Causality: When using unsymmetrical 1,3-dicarbonyls, the amidine nitrogen can attack either carbonyl, leading to regioisomers. Furthermore, the amidine hydrochloride starting material is highly hygroscopic; any trace water will hydrolyze the Pinner salt intermediate into an ester or amide, destroying the yield[3].

• Actionable Fix: Strictly enforce anhydrous conditions. To control regioselectivity, exploit the steric and electronic differences of the dicarbonyl. The more nucleophilic nitrogen of the free amidine will preferentially attack the more electrophilic (less sterically hindered) carbonyl first[5].

Section 3: N-Alkylation vs. O-Alkylation – Directing Chemoselectivity

Context: Functionalizing the pyrimidine core often requires alkylation. Because the pyrimidin-2(1H)-one ring contains both nitrogen and oxygen nucleophilic sites, ambident reactivity is a major hurdle[6].

FAQ 4: I need the O-alkylated pyrimidine, but my reaction exclusively yields the N-alkylated product. How can I invert this selectivity?

• Causality: The nitrogen atoms in the pyrimidine ring are softer, more nucleophilic centers compared to the exocyclic oxygen. Under standard thermodynamic conditions with soft electrophiles (e.g., alkyl halides), N-alkylation is vastly preferred[7]. To invert this to O-alkylation, you must manipulate the transition state using Marcus theory principles and steric hindrance[6].

• Actionable Fix 1 (Sterics): Introduce a bulky substituent (e.g., alkyl or aryl group) at the C-6 position of the pyrimidine ring. This sterically blocks the adjacent N1 position, forcing the electrophile to attack the oxygen[8].

• Actionable Fix 2 (Electrophile Hardness): Switch from a soft electrophile (like methyl iodide) to a hard electrophile (like methyl triflate, MeOTf). According to Hard-Soft Acid-Base (HSAB) principles and Marcus theory, hard electrophiles preferentially attack the harder oxygen atom[6].

Mechanistic logic for N- vs O-alkylation regioselectivity in pyrimidines.

Quantitative Summary: Substituent and Electrophile Effects on Alkylation

Table 1: Regioselectivity data demonstrating the shift from N- to O-alkylation based on reaction parameters.

Pyrimidine Substrate	C-6 Substituent	Electrophile (Hard/Soft)	Major Product	Yield / Selectivity	Reference
Pyrimidin-2(1H)-one	None (H)	Methyl Iodide (Soft)	N-Alkylated	>90% (N-selective)	[7],[9]
Pyrimidin-2(1H)-one	None (H)	Methyl Triflate (Hard)	O-Alkylated	High (O-selective)	[6]
4-(Trifluoromethyl)pyrimidin-2(1H)-one	Phenyl / Methyl	Brominated Enone	O-Alkylated	60–95% (O-selective)	[8]
4-(Trifluoromethyl)pyrimidin-2(1H)-one	None (H)	Brominated Enone	N-Alkylated	High (N-selective)	[8]

Protocol 2: Chemoselective O-Alkylation of Pyrimidin-2(1H)-ones

Self-Validation Checkpoint: 1H−13C HMBC NMR spectroscopy will confirm O-alkylation. The O-alkyl carbon typically exhibits a δC​ value in the range of 62–75 ppm, whereas an N-alkyl carbon appears upfield at 36–53 ppm[6].

• Substrate Selection: Ensure your pyrimidin-2(1H)-one has a substituent at the C-6 position (e.g., a methyl or phenyl group) to provide necessary steric hindrance against N-alkylation[8].

• Deprotonation: Suspend the pyrimidinone (5 mmol) in anhydrous acetonitrile (15 mL). Add a non-nucleophilic base like K2​CO3​ (6 mmol) and stir at room temperature for 30 minutes to generate the ambident anion[8].

• Electrophile Addition: Dropwise add a hard alkylating agent (e.g., methyl triflate, 5.5 mmol) at 0°C. Caution: MeOTf is a powerful alkylating agent; handle with strict safety protocols inside a fume hood.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with dichloromethane ( 3×15 mL). Dry the organic layer over Na2​SO4​ , concentrate, and analyze the crude via NMR to validate O-selectivity[6].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds | MDPI [mdpi.com]
• 6. Competition between N and O: use of diazine N -oxides as a test case for the Marcus theory rationale for ambident reactivity - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02834G [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H)-ones Using 4-(Iodomethyl)pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

addressing solubility issues of pyrimidine inhibitors in assays

Welcome to the Technical Support Center for Assay Development . This portal is designed for researchers, scientists, and drug development professionals facing physicochemical challenges during in vitro screening.

Below is our comprehensive troubleshooting guide for addressing the poor aqueous solubility of pyrimidine-based inhibitors (such as targeted kinase inhibitors) in biochemical assays.

🔬 Frequently Asked Questions (FAQs)

Q1: Why do my pyrimidine-based inhibitors frequently precipitate in biochemical assays? A: The precipitation of pyrimidine inhibitors is fundamentally driven by their physicochemical requirements for target binding. To achieve high potency and selectivity, these molecules often target the highly conserved, polar ATP-binding pocket of kinases while simultaneously extending into adjacent hydrophobic regions (such as the DFG-out allosteric pocket)[1]. This structural necessity drastically increases their overall bulk lipophilicity (LogP) and crystal lattice energy. When transitioned from an organic stock solution into an aqueous assay buffer, the thermodynamic penalty of solvating these hydrophobic moieties forces the compound to nucleate and crash out of solution, forming sub-micron aggregates or "brick dust" precipitates.

Q2: How should I prepare and handle my DMSO stock solutions to minimize downstream precipitation? A: Proper handling of Dimethyl Sulfoxide (DMSO) is critical. While DMSO is the universal solvent for lipophilic inhibitors, it is highly hygroscopic.

• The Causality of Freeze-Thaw Failure: If stock tubes are repeatedly opened in humid environments, the DMSO absorbs atmospheric water. This localized increase in water concentration causes highly lipophilic pyrimidine inhibitors to nucleate inside the stock tube before they ever reach your assay.

• Dispensing Strategy: Avoid serial dilutions in intermediate aqueous buffers. Instead, use acoustic liquid dispensing (e.g., Echo) to transfer nanoliter volumes of the compound directly from a 100% anhydrous DMSO source plate into the final assay buffer.

• Concentration Limits: Keep the final assay DMSO concentration as low as possible (typically ≤1% v/v). Ultra-low doses of DMSO are required because higher concentrations can induce heterogeneous off-target effects, altering the phosphorylation states and activation levels of kinases and downstream substrates[2].

Q3: What assay buffer modifications can improve solubility without disrupting enzyme activity? A: At micromolar concentrations, insoluble pyrimidine inhibitors often form colloidal aggregates that non-specifically sequester and inhibit the target enzyme, leading to false-positive inhibition[3]. You can modify your buffer using two primary mechanisms:

• Non-ionic Detergents: Adding a detergent like Triton X-100 breaks the colloidal interactions between compound molecules. It is critical to keep the concentration near or slightly below its Critical Micelle Concentration (CMC) to avoid denaturing your target protein.

• Decoy Proteins: Carrier proteins like Bovine Serum Albumin (BSA) act as thermodynamic sinks. They saturate the surface of the compound aggregates, leaving your target biomolecule unperturbed[4]. Crucial Rule: BSA must be present in the assay buffer before the addition of the test compound; it can prevent aggregation-based interference but cannot reverse it once the enzyme is sequestered[4].

Q4: How can I definitively verify if my compound has precipitated during the assay? A: Visual inspection is insufficient for detecting sub-micron colloidal aggregates. The gold standard for high-throughput kinetic solubility screening is Laser Nephelometry . Unlike standard UV-absorbance which measures light passing directly through a sample (and can be confounded by compound absorbance), nephelometry measures the intensity of light scattered by suspended particles at an angle (typically 90°)[5]. This makes it exponentially more sensitive to early-stage precipitation and completely eliminates the need for slow, low-throughput filtration steps[6].

📊 Quantitative Optimization: Buffer Additives for Solubility

Use the following empirically validated additives to optimize your assay buffer.

Additive	Classification	Recommended Working Conc.	Mechanism of Action & Experimental Considerations
Triton X-100	Non-ionic Detergent	0.01% (v/v)	Prevents colloidal aggregation by disrupting hydrophobic intermolecular forces. Do not exceed 0.01% to prevent large micelle formation[4].
BSA	Carrier / Decoy Protein	0.1 mg/mL	Coats sub-micron aggregates to prevent non-specific enzyme sequestration. Must be added prior to compound dispensing [4].
DMSO	Organic Co-solvent	0.1% - 1.0% (v/v)	Lowers the dielectric constant of the buffer. Must be strictly controlled across all wells to prevent heterogeneous kinase activation[2].
CHAPS	Zwitterionic Detergent	0.05% (w/v)	Milder alternative to Triton X-100. Highly effective for maintaining the native conformation of sensitive kinases while boosting solubility.

🧪 Step-by-Step Methodology: Kinetic Solubility Verification via Nephelometry

To ensure your pyrimidine inhibitor is truly soluble at its IC50/IC90 concentrations, validate the compound using this self-validating nephelometric workflow prior to running the biochemical assay.

Step 1: Stock Preparation Prepare a 10 mM stock of the pyrimidine inhibitor in 100% anhydrous, cell-culture grade DMSO. Store in a desiccator to prevent water absorption.

Step 2: Acoustic Dispensing Using an acoustic liquid handler, dispense the compound directly into a flat-bottom, black 96-well or 384-well microtiter plate. Create a 10-point concentration gradient (e.g., 100 µM down to 10 nM).

Step 3: Buffer Addition Dispense the optimized aqueous assay buffer (pre-supplemented with 0.1 mg/mL BSA and 0.01% Triton X-100) into the wells using a bulk reagent dispenser. Ensure the final DMSO concentration remains constant (e.g., 1% v/v) across all wells by back-filling with neat DMSO where necessary.

Step 4: Incubation Seal the plate and incubate at room temperature for 60 minutes. This allows sufficient time for thermodynamically unstable compounds to nucleate and form detectable aggregates.

Step 5: Nephelometric Reading Read the plate using a laser nephelometer equipped with a red diode laser (e.g., 632.8 nm)[6]. The detector should be positioned at a 90° angle to the incident beam to capture scattered light[5].

Step 6: Data Analysis Plot the Relative Scattering Units (RSU) on the Y-axis against the compound concentration on the X-axis. The kinetic solubility limit is defined as the exact concentration where the RSU signal sharply deviates from the baseline buffer control.

🗺️ Troubleshooting Workflow Visualization

Decision-tree workflow for diagnosing and resolving pyrimidine inhibitor solubility issues.

📚 References

• CHAPTER 8: The Properties of Kinase Inhibitors Source: Royal Society of Chemistry (rsc.org) URL:[Link]

• Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates Source: Analytical Chemistry (acs.org) URL:[Link]

• The Role of Nephelometry in Modern Drug Discovery Source: Iredell Free News URL:[Link]

• Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models Source: MDPI URL:[Link]

• A Detergent-Based Assay for the Detection of Promiscuous Inhibitors Source: ResearchGate URL:[Link]

• Assay Interference by Aggregation - Assay Guidance Manual Source: NCBI Bookshelf (nih.gov) URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. The Role of Nephelometry in Modern Drug Discovery | Iredell Free News [iredellfreenews.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Pyrimidine Compound Selectivity

Welcome to the Medicinal Chemistry Technical Support Center. This guide provides actionable troubleshooting strategies, self-validating protocols, and structural insights for researchers and drug development professionals optimizing the selectivity of pyrimidine-based compounds, particularly kinase inhibitors.

Troubleshooting & FAQs: Structural Optimization

Q: My bis-anilino pyrimidine compound shows high potency for the target kinase but poor kinome-wide selectivity. How can I engineer out off-target effects? A: The pyrimidine core frequently acts as an adenine mimetic, binding to the highly conserved ATP hinge region of kinases, which inherently drives off-target promiscuity 1. To enhance selectivity, you must exploit non-conserved regions such as the solvent channel or specific hydrophobic back pockets.

• Mechanistic Strategy: Conduct an overlay of your chemotype bound to the target. If the R4 position of the pyrimidine is unsubstituted but sits near a small hydrophobic space, incorporating a fluorine atom can dramatically increase potency by displacing high-energy water molecules. Because fluorine is small, it offsets the lipophilicity penalty, thereby improving the Ligand Lipophilicity Efficiency (LLE) 2.

• Solvent Front Exploitation: To achieve high fold-selectivity against anti-targets (e.g., KDR and FGFR1), direct bulky, polar groups toward the solvent channel. For instance, appending a methanesulfonyl group combined with a piperazine ring can clash with the narrower solvent channels of off-target kinases while being tolerated by the target, yielding up to a 150-fold selectivity improvement 2.

Q: We are developing pyrazolo[1,5-a]pyrimidine derivatives for Tropomyosin receptor kinases (Trks), but we observe significant off-target binding to ALK and ROS1. What modifications are recommended? A: Pyrazolo[1,5-a]pyrimidines form crucial hinge interactions (e.g., with Met592 in TrkA), but the open-chain derivatives often lack the rigidity needed to differentiate between structurally similar kinase pockets 3.

• Mechanistic Strategy: Implement macrocyclization. By linking the solvent-exposed regions of the molecule back to the core, you create a conformationally rigid macrocycle. This locks the inhibitor into a bioactive conformation that perfectly complements the Trk pocket but sterically clashes with the ALK pocket. Recent SAR studies demonstrate that macrocyclic pyrazolo[1,5-a]pyrimidines can achieve sub-nanomolar potency against TrkA/C while maintaining >1000-fold selectivity over ALK 3.

Q: In biochemical assays, my 5-substituted pyrimidine is highly selective, but it fails to show the same selectivity in cell-based phenotypic assays. Why? A: Biochemical assays often utilize truncated kinase domains and artificial ATP concentrations (e.g., Km​ ATP), which fail to replicate the complex intracellular environment and full-length protein conformations.

• Mechanistic Strategy: Transition to a live-cell target engagement assay, such as NanoBRET. This ensures your compound's selectivity profile is maintained in the presence of physiological ATP levels (typically 1-5 mM) and full-length, fully modified kinases 1.

Quantitative Data: Selectivity Benchmarking

The following table summarizes the causal relationship between specific pyrimidine structural modifications and the resulting quantitative improvements in kinase selectivity.

Scaffold Type	Structural Modification	Target Kinase	Anti-Target	Target Potency (IC₅₀)	Selectivity Fold Change
Bis-anilino pyrimidine	Unsubstituted Core	PAK1	PAK4	100 nM	11-fold
Bis-anilino pyrimidine	R4-Fluoro + para-piperazine	PAK1	PAK4	33 nM	150-fold
Pyrazolo[1,5-a]pyrimidine	Open-chain amino derivative	TrkA	ALK	0.17 nM	Poor/Variable
Pyrazolo[1,5-a]pyrimidine	Macrocyclization	TrkA	ALK	0.60 nM	~1500-fold

Experimental Protocols & Validation Systems

To ensure scientific integrity, all optimization efforts must be grounded in self-validating experimental workflows.

Protocol A: Structure-Based Drug Design (SBDD) Workflow for Pyrimidine Optimization

This protocol outlines the iterative synthesis and validation of solvent-channel-directed pyrimidines.

• Co-crystallization: Incubate the target kinase (e.g., PAK1) with the baseline pyrimidine hit. Obtain X-ray diffraction data to map the solvent channel and R4 spatial boundaries.

• Iterative Synthesis (SNAr): Utilize 2,4-dichloropyrimidine as a starting scaffold. Perform a regioselective nucleophilic aromatic substitution (SNAr) at the C4 position with an aniline derivative, followed by a second SNAr at the C2 position using a solvent-directed amine (e.g., piperazine).

• LLE Calculation: Calculate the Ligand Lipophilicity Efficiency ( LLE=pIC50​−logD7.4​ ).

• Self-Validation Check: A successful modification must yield an LLE ≥ 5. If the LLE drops, the added bulk is driving non-specific hydrophobic binding rather than selective, directed interactions.

Protocol B: Live-Cell Target Engagement (NanoBRET)

This protocol confirms that the biochemical selectivity translates to cellular target engagement.

• Transfection: Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc luciferase.

• Tracer Titration: Introduce a cell-permeable fluorescent tracer that binds the kinase ATP pocket.

• Inhibitor Competition: Treat the cells with a titration series of your optimized pyrimidine compound.

• Self-Validating Control: In parallel, treat a separate well with a structurally similar inactive analog (e.g., a des-fluoro or sterically hindered variant).

• Measurement: Measure the BRET signal. A decrease in signal in the active compound well, coupled with no change in the inactive analog well, definitively proves that the cellular phenotype is driven by specific kinase engagement, ruling out non-specific membrane disruption.

Visualizing the Logic

Workflow for the structure-based optimization of pyrimidine selectivity.

TrkA signaling pathway modulated by selective pyrazolo[1,5-a]pyrimidine inhibitors.

References

• Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors. ACS Medicinal Chemistry Letters.[Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry.[Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

improving the pharmacokinetic properties of pyrimidine-based drugs

Pyrimidine scaffolds are privileged structures in oncology and antiviral drug discovery. Their ability to form robust hydrogen bonds and act as bioisosteres for aromatic systems makes them highly potent (1)[1]. However, their clinical translation is frequently bottlenecked by rapid enzymatic degradation, short half-lives, and poor oral bioavailability.

As a Senior Application Scientist, I have structured this technical support guide to help you troubleshoot these specific pharmacokinetic (PK) hurdles. Every solution provided focuses on the mechanistic causality behind the problem and offers self-validating experimental workflows to ensure your data is robust.

Section 1: Prodrug Design & Tumor-Targeted Activation

Q: Our novel pyrimidine-based oncology candidate shows excellent in vitro potency but suffers from a 15-minute half-life and severe gastrointestinal toxicity in vivo. How can we optimize its PK profile without losing efficacy?

A: This is a classic hallmark of rapid pyrimidine catabolism. Over 80% of administered pyrimidine analogs (such as 5-fluorouracil) are rapidly degraded in the liver and extrahepatic tissues by the rate-limiting enzyme dihydropyrimidine dehydrogenase (DPD) (2)[2].

To bypass DPD degradation and systemic toxicity, the most effective strategy is synthesizing a prodrug . A field-proven example is Capecitabine. By masking the active pyrimidine core as a carbamate derivative, the drug is absorbed intact through the intestinal mucosa. It then relies on a sequential, three-step enzymatic activation cascade that is highly concentrated in tumor tissues (3)[3]. This causality—shifting metabolism from systemic degradation to localized activation—drastically improves the therapeutic index.

Tumor-selective enzymatic activation cascade of the pyrimidine prodrug Capecitabine.

Section 2: Enzyme Modulation (DPD Inhibition)

Q: We cannot alter the structure of our pyrimidine lead into a prodrug due to synthetic constraints. Are there alternative pharmacokinetic strategies to prevent rapid clearance?

A: Yes. If structural modification is unfeasible, you can modulate the host's pharmacokinetic landscape via the co-administration of a DPD inhibitor .

DPD inhibitors (e.g., Eniluracil, Uracil, Gimeracil) act through competitive or irreversible inhibition. They occupy the DPD active site, preventing the NADPH-dependent reduction of the pyrimidine ring (4)[4]. By blocking this single catabolic bottleneck, the half-life of the primary pyrimidine drug is significantly extended, and erratic oral bioavailability is stabilized. This approach successfully allows for the oral dosing of previously IV-only drugs (5)[5].

Section 3: In Vitro Metabolic Stability Assays

Q: We are screening multiple pyrimidine analogs. How do we set up a robust in vitro assay to accurately predict Phase I hepatic clearance while ensuring the data isn't skewed by chemical instability?

A: To predict in vivo clearance, you must perform a Liver Microsomal Stability Assay . To ensure this protocol is a self-validating system, it must include specific internal controls that isolate enzymatic CYP450 metabolism from general chemical degradation (6)[6].

Self-Validating Protocol: Phase I Microsomal Stability

• Preparation: Thaw liver microsomes (human or animal model) and dilute to a final protein concentration of 0.5 mg/mL in 0.1 M potassium phosphate buffer (pH 7.4).

  • Causality: Maintaining physiological pH and standardized protein levels ensures reproducible intrinsic clearance ( Clint​ ) calculations (7)[7].

• System Validation (Controls):

  • Negative Control: Prepare a parallel incubation lacking the NADPH cofactor. Why: If the compound degrades in this tube, the instability is chemical, not CYP450-mediated.

  • Positive Control: Run a known CYP substrate (e.g., Midazolam for CYP3A4). Why: Confirms the specific microsome batch is metabolically active.

• Pre-Incubation: Incubate the microsome-compound mixture (typically 1 µM test compound) at 37°C for 5 minutes.

  • Causality: Prevents thermal shock to the enzymes upon initiation.

• Initiation: Add 1 mM NADPH to start the reaction. NADPH is the obligate electron donor for CYP450 enzymes.

• Quenching: At predetermined time points (0, 5, 15, 30, 60 min), extract an aliquot and immediately mix it with an equal volume of ice-cold acetonitrile containing an internal standard.

  • Causality: The organic solvent instantly denatures the microsomal proteins, halting metabolism to provide an exact temporal snapshot of the compound's concentration.

• Analysis: Centrifuge at 4°C to pellet precipitated proteins, then analyze the supernatant via LC-MS/MS to calculate the half-life and Clint​ .

Standard workflow for Phase I in vitro microsomal stability assays.

Section 4: Quantitative Data & Benchmarks

To assist in evaluating your lead compounds, the following table summarizes the pharmacokinetic parameter shifts when applying the optimization strategies discussed above to a standard pyrimidine base (5-Fluorouracil).

Pharmacokinetic Parameter	5-Fluorouracil (IV Base)	Capecitabine (Oral Prodrug)	5-FU + Eniluracil (DPD Inhibitor)
Oral Bioavailability	< 10% (Highly Erratic)	~ 100% (Absorbed intact)	~ 100% (Protected from DPD)
Plasma Half-Life ( t1/2​ )	10 - 20 minutes	0.5 - 1 hour (Prodrug form)	> 4 hours
Primary Clearance Mechanism	DPD Catabolism (>80%)	Hepatic/Tumor Conversion	Renal Excretion
Systemic Toxicity Profile	High (Bone marrow, GI)	Low (Tumor-localized)	Moderate (Requires dose adjustment)

References

• Recent Advances in Pyrimidine-Based Drugs - NIH/PMC. Available at:[Link]

• The Role of Dihydropyrimidine Dehydrogenase (DPD) Modulation in 5-FU Pharmacology - CancerNetwork. Available at: [Link]

• Efficacy of the Oral Fluorouracil Pro-drug Capecitabine in Cancer Treatment: a Review - MDPI. Available at:[Link]

• Microsomal Stability Assay Protocol - AxisPharm. Available at: [Link]

• Crystal structure of dihydropyrimidine dehydrogenase, a major determinant of the pharmacokinetics of the anti-cancer drug 5-fluorouracil - NIH/PMC. Available at:[Link]

• What are DPD inhibitors and how do they work? - PatSnap Synapse. Available at:[Link]

• ADME Microsomal Stability Assay - BioDuro-Sundia. Available at:[Link]

Sources

• 1. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Crystal structure of dihydropyrimidine dehydrogenase, a major determinant of the pharmacokinetics of the anti-cancer drug 5-fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. What are DPD inhibitors and how do they work? [synapse.patsnap.com]
• 5. cancernetwork.com [cancernetwork.com]
• 6. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 7. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]

Reference Data & Comparative Studies

Comparative Analysis of Pyrimidine-Based Kinase Inhibitors: Structural Tuning, Selectivity, and Clinical Translation

Executive Summary

For drug development professionals and application scientists, the pyrimidine nucleus represents a "privileged scaffold" in targeted oncology[1]. Because kinases utilize ATP as a universal phosphate donor, competitive inhibitors must anchor into the highly conserved ATP-binding hinge region. The pyrimidine ring structurally mimics the adenine moiety of ATP, forming critical bidentate hydrogen bonds with the backbone amides of the kinase hinge[1][2].

This guide provides an objective, data-driven comparison of how subtle structural modifications to the pyrimidine core dictate kinome selectivity, overcome acquired resistance, and alter clinical toxicity profiles. We will examine two defining case studies: the structural tuning of CDK4/6 inhibitors and the resistance-breaking design of EGFR inhibitors .

Case Study 1: CDK4/6 Inhibitors – A Paradigm of Scaffold Tuning

The FDA-approved CDK4/6 inhibitors—Palbociclib, Ribociclib, and Abemaciclib—share a common mechanism of inducing G1 cell cycle arrest but exhibit profound pharmacological differences driven by their distinct pyrimidine-based scaffolds[3][4].

Structural Divergence and Causality of Toxicity

• Palbociclib & Ribociclib (Pyrido- and Pyrrolo-pyrimidines): Palbociclib utilizes a pyrido[2,3-d]pyrimidin-7-one scaffold, while Ribociclib employs a structurally analogous pyrrolo-pyrimidine core[3]. These rigid, bicyclic structures are highly optimized for CDK4 and CDK6 selectivity. However, because they inhibit CDK6 with near-equal potency to CDK4, they cause significant on-target suppression of hematopoietic stem cells, leading to dose-limiting neutropenia[3][5]. Consequently, both drugs require an intermittent dosing schedule (3 weeks on, 1 week off) to allow for bone marrow recovery[5].

• Abemaciclib (Pyrimidine-Benzimidazole): Abemaciclib is built on a 2-anilino-2,4-pyrimidine-[5-benzimidazole] scaffold, featuring a unique fluorine substitution[3][4]. This structural flexibility allows a bridging water molecule to interact with Histidine-100 (unique to CDK4/6), resulting in a 14-fold greater potency for CDK4 over CDK6[3]. By sparing CDK6, Abemaciclib causes significantly less neutropenia, enabling a continuous daily dosing regimen[5]. However, its broader kinome profile leads to off-target inhibition of CDK9, CDK1, and CDK2. While this causes gastrointestinal toxicity (diarrhea), it uniquely enables Abemaciclib to induce single-agent tumor cell death (cytotoxicity) rather than mere cytostasis[3][4].

Table 1: Biochemical and Pharmacological Profiles of CDK4/6 Inhibitors

Parameter	Palbociclib	Ribociclib	Abemaciclib
Core Scaffold	Pyrido-pyrimidine	Pyrrolo-pyrimidine	Pyrimidine-benzimidazole
Biochemical IC₅₀ (CDK4)	~11 nM	~10 nM	~2 nM
Biochemical IC₅₀ (CDK6)	~16 nM	~39 nM	~10 nM
Selectivity Profile	Highly selective for CDK4/6	Highly selective for CDK4/6	Broader (Inhibits CDK9, CDK1, CDK2)
Primary Dose-Limiting Toxicity	Severe Neutropenia (>80%)	Neutropenia (77%), QTc Prolongation	Gastrointestinal (Diarrhea)
Dosing Schedule	Intermittent (21 days on / 7 off)	Intermittent (21 days on / 7 off)	Continuous (Daily)

Data synthesized from comparative pharmacological reviews[3][4][5].

Diagram 1: CDK4/6 signaling cascade and the targeted inhibition by pyrimidine-based compounds.

Case Study 2: Overcoming Resistance in EGFR-Mutant NSCLC

The evolution of Epidermal Growth Factor Receptor (EGFR) inhibitors perfectly illustrates the power of pyrimidine-core modifications in overcoming acquired resistance in Non-Small Cell Lung Cancer (NSCLC)[6].

First-generation TKIs like Gefitinib (a quinazoline derivative) are reversible ATP-competitive inhibitors highly effective against sensitizing EGFR mutations (e.g., Exon 19 deletions)[6][7]. However, tumors inevitably develop the T790M "gatekeeper" mutation. This mutation increases the kinase's affinity for ATP and sterically blocks the rigid quinazoline core from binding[6].

Osimertinib, a third-generation TKI, abandons the quinazoline core for a mono-pyrimidine core equipped with an acrylamide Michael acceptor[6]. The causality of its success is twofold:

• Steric Evasion: The pyrimidine scaffold is sterically flexible enough to bypass the bulky T790M methionine residue[6].

• Covalent Trapping: The acrylamide group forms an irreversible covalent bond with the C797 cysteine residue in the ATP-binding pocket, permanently disabling the kinase[6]. This dual mechanism restores profound potency against T790M-mutant NSCLC and significantly extends progression-free survival (PFS) compared to first-generation options[6][8].

Table 2: Comparative Potency of Gefitinib vs. Osimertinib

Parameter	Gefitinib (1st Gen)	Osimertinib (3rd Gen)	Fold Difference
Core Scaffold	Quinazoline	Mono-pyrimidine	N/A
Binding Mechanism	Reversible	Irreversible (Covalent)	N/A
IC₅₀ (EGFR Sensitizing Mut)	1.7 - 2.1 nM	12 - 21 nM	Osimertinib is ~7-10x less potent
IC₅₀ (EGFR T790M Mutant)	>10,000 nM	0.7 - 1.1 nM	Osimertinib is >9000x more potent
IC₅₀ (Wild-type EGFR)	1,200 nM	215 nM	Osimertinib is ~5.6x more potent

Data compiled from comparative in vitro profiling[6].

Experimental Methodologies: Self-Validating Profiling Systems

To ensure trustworthiness and reproducibility when comparing the efficacy of novel pyrimidine derivatives against established benchmarks, we strongly recommend the following self-validating protocols.

Protocol 1: Time-Resolved FRET (TR-FRET) Kinase Assay

Causality Check: TR-FRET is selected over standard fluorescence assays to eliminate compound auto-fluorescence and short-lived background emissions, ensuring high signal-to-noise ratios critical for accurate IC₅₀ determination[2].

• Reagent Preparation: Prepare 1X Kinase Buffer. Dilute the target kinase (e.g., CDK4/Cyclin D1), ATP (at the specific Kₘ for the kinase to ensure competitive profiling), and biotinylated peptide substrate.

• Compound Titration: Perform a 10-point, 3-fold serial dilution of the pyrimidine inhibitors in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration must be strictly maintained at 1% to prevent solvent-induced kinase denaturation). Include a vehicle control (1% DMSO) and a positive control (e.g., Staurosporine).

• Kinase Reaction: Add the kinase/substrate mixture to the compounds. Initiate the reaction by adding ATP. Incubate at room temperature for 60 minutes.

• Detection: Stop the reaction by adding EDTA. Add the TR-FRET detection reagents (Europium-labeled anti-phospho antibody and Streptavidin-APC). Incubate for 30 minutes.

• Data Analysis & Validation: Read the plate on a microplate reader (Excitation: 340 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio.

  • Self-Validation Metric: Calculate the Z'-factor using the vehicle and positive controls. The assay is only deemed valid if Z' > 0.5 .

Protocol 2: Cell Viability & GR₅₀ Determination

Causality Check: Utilizing the GR₅₀ (Growth Rate inhibition) metric rather than standard IC₅₀ is critical. GR₅₀ normalizes for the varying division rates of different cell lines, preventing the overestimation of potency for cytostatic drugs like CDK4/6 inhibitors[2][3].

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7 for CDK4/6, H1975 for EGFR T790M) in 96-well plates. Incubate overnight.

• Time-Zero (T₀) Measurement: Read a dedicated set of untreated control wells using CellTiter-Glo (ATP-based luminescence) to establish the baseline cell population before drug addition.

• Compound Treatment: Treat the remaining wells with a serial dilution of the inhibitors. Incubate for 72 hours.

• Endpoint Measurement: Add CellTiter-Glo reagent, lyse cells on an orbital shaker for 10 minutes, and record luminescence.

• Data Analysis: Calculate the GR value: GR = 2^(log2(T_treated / T_0) / log2(T_vehicle / T_0)) - 1. Determine the GR₅₀ (concentration where GR = 0).

Diagram 2: Self-validating TR-FRET in vitro kinase profiling workflow for IC50 determination.

References

• Title: Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review Source: NIH URL
• Title: Clinical and Pharmacologic Differences of CDK4/6 Inhibitors in Breast Cancer Source: NIH / PMC URL
• Title: Differences in metabolic transport and resistance mechanisms of Abemaciclib, Palbociclib, and Ribociclib Source: NIH / PMC URL
• Title: Abemaciclib therapy in HR+/HER2– advanced breast cancer: Are CDK4/6 inhibitors created equal?
• Title: A Comparative Analysis of Pyrimidine-Based Kinase Inhibitors in Oncology Source: Benchchem URL
• Title: A Comparative Guide to Osimertinib and Gefitinib in EGFR-Mutated Non-Small Cell Lung Cancer Source: Benchchem URL
• Title: Comparison of clinical outcomes of osimertinib and first-generation EGFR-tyrosine kinase inhibitors (TKIs)
• Title: Osimertinib versus comparator first-generation epidermal growth factor receptor tyrosine kinase inhibitors as first-line treatment in patients with advanced EGFR-mutated non-small cell lung cancer Source: NIH / PMC URL

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• 8. Osimertinib versus comparator first-generation epidermal growth factor receptor tyrosine kinase inhibitors as first-line treatment in patients with advanced EGFR-mutated non-small cell lung cancer: a Chinese, multicenter, real-world cohort study - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinome: A Comparative Guide to Cross-Reactivity Profiling of Pyrimidine Compounds

Introduction: The Double-Edged Sword of Pyrimidine-Based Kinase Inhibitors

The pyrimidine scaffold is a cornerstone in modern medicinal chemistry, forming the backbone of numerous FDA-approved drugs, particularly in oncology.[1][2] Their remarkable success stems from their ability to mimic the purine structure of ATP, allowing them to effectively compete for the ATP-binding site of protein kinases.[3] This family of enzymes, comprising over 500 members, orchestrates a vast and intricate network of cellular signaling. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention.[4][5]

However, the very feature that makes pyrimidines effective—their structural similarity to a universal cellular currency—also presents their greatest challenge: off-target effects .[6] The high degree of conservation in the ATP-binding pocket across the kinome means that a pyrimidine-based inhibitor designed for one kinase may inadvertently interact with dozens of others.[1] Such cross-reactivity can lead to unforeseen toxicities or, in some cases, serendipitous therapeutic benefits (polypharmacology).[5] Therefore, a comprehensive understanding of a compound's selectivity profile is not merely an academic exercise but a critical step in drug development, essential for interpreting biological data and predicting clinical outcomes.

This guide provides a comparative analysis of state-of-the-art methodologies for profiling the cross-reactivity of pyrimidine compounds. We will delve into the principles, advantages, and limitations of each technique, supported by illustrative data and detailed protocols, to empower researchers in making informed decisions for their drug discovery campaigns.

The Landscape of Cross-Reactivity Profiling: A Comparative Overview

The choice of a profiling platform is dictated by a multitude of factors including the stage of drug development, the desired depth of information, and available resources. Here, we compare three orthogonal and widely adopted approaches: large-scale in vitro binding assays, cellular target engagement assays, and phenotypic screening platforms.

Methodology	Principle	Primary Output	Throughput	Physiological Relevance	Key Advantages	Limitations
KINOMEscan™ (Competition Binding Assay)	In vitro competition between a test compound and an immobilized ligand for binding to a DNA-tagged kinase.[4][7]	Dissociation constants (Kd)	High	Low (Recombinant enzymes)	Broad kinome coverage (>450 kinases); Quantitative binding affinity data.[8][9]	Lacks cellular context (e.g., ATP concentration, scaffolding proteins); May not reflect in-cell potency.
KiNativ™ (Activity-Based Protein Profiling)	In situ labeling of active kinases in cell lysates with an ATP-biotin probe. Inhibition of labeling indicates target engagement.[10][11]	IC50 values; Target occupancy	Medium	Medium (Cell lysates)	Profiles kinases in their native conformational and post-translationally modified state; Better predictor of cellular efficacy than recombinant assays.[10]	Requires specific probes and sophisticated mass spectrometry; Coverage can be limited by protein expression levels.
Cellular Thermal Shift Assay (CETSA®)	Ligand binding stabilizes the target protein against thermal denaturation in intact cells.[12][13]	Target engagement; Thermal stabilization	Low to High (Format dependent)	High (Intact cells)	Label-free; Directly measures target engagement in a physiological context; Can be adapted for high-throughput screening.[12][14]	Indirect measure of binding; Not all proteins exhibit a clear thermal shift; Throughput can be a bottleneck for proteome-wide studies.
NCI-60 Human Tumor Cell Line Screen	Phenotypic screening of a compound's anti-proliferative activity against a panel of 60 diverse human cancer cell lines.[15][16]	GI50 (50% growth inhibition) values	High	High (Cellular response)	Provides a "fingerprint" of a compound's activity across different cancer types; Can reveal novel mechanisms of action through COMPARE analysis.[15]	Does not directly identify the molecular target(s); Results can be influenced by off-target effects.

In-Depth Methodologies and Experimental Protocols

KINOMEscan™: A Quantitative Snapshot of the Kinome

The KINOMEscan™ platform, developed by Eurofins Discovery, is a powerful tool for obtaining a broad, quantitative assessment of a compound's binding affinity across a large panel of kinases.[8] The underlying principle is a competitive binding assay where the test compound competes with an immobilized, active-site-directed ligand for binding to a panel of DNA-tagged kinases.[4][17] The amount of kinase bound to the solid support is quantified using qPCR, providing a highly sensitive readout.[7]

Illustrative Data: Cross-Reactivity of a Hypothetical Pyrimidine Inhibitor

To illustrate the output of a KINOMEscan™ experiment, consider the following hypothetical data for a 2,4-disubstituted pyrimidine derivative. This data is modeled after publicly available information for similar compound classes.[18]

Kinase Target	Family	% Inhibition @ 1µM
TYRO3 (Sky)	TAM	95%
AXL	TAM	78%
MER	TAM	65%
CDK9/Cyclin T1	CMGC	88%
CDK2/Cyclin A	CMGC	45%
SRC	Tyrosine Kinase	25%
p38α (MAPK14)	CMGC	15%
AKT1	AGC	5%
PI3Kα	Lipid Kinase	<5%

Disclaimer: This data is for illustrative purposes only and is based on findings for structurally related compounds.[18]

This profile suggests that our hypothetical inhibitor is a potent binder of the TAM and CDK9 kinases, with moderate activity against CDK2 and weaker interactions with other kinases. This level of detail is invaluable for structure-activity relationship (SAR) studies and for identifying potential off-target liabilities early in the discovery process.

Experimental Protocol: KINOMEscan™ Profiling

• Compound Preparation: A stock solution of the test compound is prepared in DMSO. Serial dilutions are then made to the desired screening concentrations.

• Assay Plate Preparation: In a multi-well plate, the DNA-tagged kinase, the immobilized ligand, and the test compound (or vehicle control) are combined.[18]

• Incubation: The plate is incubated to allow the binding reaction to reach equilibrium.[18]

• Washing: Unbound kinase is washed away.

• Elution: The bound kinase is eluted from the solid support.

• Quantification: The amount of eluted kinase is quantified using qPCR. The results are then compared to the vehicle control to determine the percentage of inhibition.[7]

Diagram: KINOMEscan™ Workflow

Caption: A simplified workflow of the KINOMEscan™ competitive binding assay.

KiNativ™: Profiling Kinases in Their Native Environment

While in vitro assays provide valuable information, they lack the complexities of the cellular environment. The KiNativ™ platform from ActivX Biosciences addresses this limitation by profiling kinase inhibitor interactions directly in cell or tissue lysates.[11] This activity-based protein profiling (ABPP) method utilizes an ATP-biotin probe that covalently labels a conserved lysine residue in the active site of kinases.[10][19] By measuring the ability of a test compound to compete with this probe, KiNativ™ provides a measure of target engagement in a more physiologically relevant context.[20]

A key advantage of this approach is its ability to reveal differences in inhibitor sensitivity between native and recombinant kinases, which can be a more accurate predictor of cellular efficacy.[10]

Experimental Protocol: KiNativ™ Profiling

• Lysate Preparation: Cells or tissues are lysed to release the native proteins.

• Inhibitor Incubation: The lysate is incubated with the pyrimidine compound of interest at various concentrations.

• Probe Labeling: The ATP-biotin probe is added to the lysate, where it covalently modifies the active sites of kinases that are not occupied by the inhibitor.[19]

• Enrichment: Biotinylated proteins are enriched using streptavidin affinity chromatography.

• Proteolysis and Mass Spectrometry: The enriched proteins are digested into peptides, and the labeled peptides are identified and quantified using mass spectrometry.[20]

• Data Analysis: The reduction in probe labeling in the presence of the inhibitor is used to determine the IC50 value for each kinase.

Diagram: KiNativ™ Principle of Action

Caption: Competitive labeling principle of the KiNativ™ platform.

Cellular Thermal Shift Assay (CETSA®): Direct Evidence of Target Engagement

CETSA® is a powerful biophysical method that allows for the direct assessment of drug-target engagement in intact cells and even tissues.[13][21] The principle is based on the observation that the binding of a ligand, such as a pyrimidine inhibitor, to its target protein increases the protein's thermal stability.[12] This increased stability makes the protein less prone to denaturation and aggregation upon heating.

By heating cell lysates treated with a compound to various temperatures and then quantifying the amount of soluble target protein remaining, a "melting curve" can be generated. A shift in this curve to higher temperatures in the presence of the compound is direct evidence of target engagement.[22] CETSA can be performed for a single target (e.g., using Western blotting) or on a proteome-wide scale using mass spectrometry.[12]

Experimental Protocol: CETSA® with Western Blot Readout

• Cell Treatment: Intact cells are incubated with the pyrimidine compound or a vehicle control.

• Heating: The cell suspensions are heated to a range of temperatures in a thermal cycler.

• Lysis and Centrifugation: The cells are lysed, and the aggregated proteins are pelleted by centrifugation.

• Protein Quantification: The amount of the target protein remaining in the soluble fraction (supernatant) is quantified by Western blotting.

• Data Analysis: The data is plotted to generate thermal melt curves, and the shift in the melting temperature (Tm) is determined.

Diagram: CETSA® Experimental Workflow

Caption: Step-by-step workflow for a typical CETSA experiment.

Conclusion: An Integrated Approach to De-risking Pyrimidine Inhibitors

The cross-reactivity profiling of pyrimidine compounds is a multifaceted challenge that requires a thoughtful and integrated approach. No single methodology can provide a complete picture of a compound's selectivity and potential off-target effects.

• KINOMEscan™ and similar in vitro binding assays offer an unparalleled breadth of coverage, making them ideal for initial selectivity screening and SAR optimization.

• KiNativ™ provides a crucial bridge between in vitro and cellular activity by assessing target engagement in a more physiologically relevant context.

• CETSA® offers the highest level of physiological relevance by directly confirming target engagement in intact cells.

• Phenotypic screens like the NCI-60 provide a holistic view of a compound's cellular activity and can uncover unexpected therapeutic opportunities.

By strategically combining these orthogonal approaches, researchers can build a comprehensive and robust understanding of their pyrimidine compounds' mechanism of action, de-risk their progression through the drug discovery pipeline, and ultimately increase the likelihood of developing safe and effective medicines.

References

• NCI-60 Human Tumor Cell Line Screen - Division of Cancer Treatment and Diagnosis. (2025, August 25). National Cancer Institute. [Link]

• Patricelli, M. P., et al. (2011). In Situ Kinase Profiling Reveals Functionally Relevant Properties of Native Kinases. Chemistry & Biology, 18(6), 699-710. [Link]

• NCI-60. In Wikipedia. [Link]

• NCI-60 Human Tumor Cell Line Screen Service. Altogen Labs. [Link]

• NCI-60 Human Tumor Cell Lines Screen. Norecopa. [Link]

• KINOMEscan Technology. Eurofins Discovery. [Link]

• Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. (2023, October 30). GSC Biological and Pharmaceutical Sciences, 25(02), 076–083. [Link]

• The KiNativ approach to kinase inhibitor profiling. ResearchGate. [Link]

• Going KiNativ(TM): ActivX Biosciences, Inc. Publishes Landmark Article on Kinase Profiling. (2011, July 6). Marketwired. [Link]

• Activx Biosciences' Kinativ Platform Featured in Two Articles Demonstrating the Importance of Native Kinase Profiling for Characterizing Protein Degraders. (2018, January 19). BioSpace. [Link]

• Drewry, D. H., et al. (2021). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Journal of Medicinal Chemistry, 64(16), 11947-11957. [Link]

• New Screening Approaches for Kinases. (2020). In Royal Society of Chemistry. [Link]

• Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. DORA 4RI. [Link]

• Netterwald, J. (2007, September 6). Kinomics: The New Star. Drug Discovery and Development. [Link]

• Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. (2023, January 28). YouTube. [Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review. (2025, April 22). Molecules, 30(9), 3845. [Link]

• Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in glioblastoma. (2023). Frontiers in Oncology, 13. [Link]

• The cellular thermal shift assay for evaluating drug target interactions in cells. (2014). Nature Protocols, 9(9), 2100-2117. [Link]

• Cellular thermal shift assay. In Wikipedia. [Link]

• The anticancer therapeutic potential of pyrimidine–sulfonamide hybrids. (2024, April 16). Future Medicinal Chemistry, 16(10), 841-865. [Link]

• Chemistry-based functional proteomics for drug target deconvolution. (2012, June 15). Expert Review of Proteomics, 9(3), 271-283. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2020). Biochemistry, 59(1), 1-10. [Link]

• Kinase 서비스. (2020, March 16). 자연과학. [Link]

• Chemical proteomics: terra incognita for novel drug target profiling. (2015). Journal of Biomedical Science, 22(1), 1-10. [Link]

• Data - HMS LINCS Project. Harvard Medical School. [Link]

• Role of Pyridine and Pyrimidine-Based Kinase Inhibitors in Cancer Treatment: Selectivity, Resistance, and Next-Generation Designs. (2022, November 24). African Journal of Biomedical Research, 27(4s). [Link]

• Streamlining cellular thermal shift assay for ultra-high throughput screening. (2026, February 1). SLAS DISCOVERY: Advancing the Science of Drug Discovery, 31(2), 100063. [Link]

• Measuring and interpreting the selectivity of protein kinase inhibitors. (2010). Biochemical Journal, 430(3), 413-431. [Link]

• Chemoproteomic Selectivity Profiling of PIKK and PI3K Kinase Inhibitors. (2019, March 22). Journal of the American Chemical Society, 141(13), 5427-5440. [Link]

• An Immuno-Chemo-Proteomics Method for Drug Target Deconvolution. National Open Access Monitor, Ireland. [Link]

• Pushing the boundaries of affinity-based target deconvolution: Promiscuous immobilization of nature-made molecules and proteome-wide medicinal chemistry. (2021). mediaTUM. [Link]

• A brief introduction to chemical proteomics for target deconvolution. (2022, September 15). European Review for Medical and Pharmacological Sciences, 26(18), 6523-6532. [Link]

• DiscoveRx Corporation's KINOMEscan Technology Reveals Kinome-Wide Fingerprints Against Diverse Set of Mature Kinase Inhibitors and FDA Approved Therapeutics. (2011, November 16). BioSpace. [Link]

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• Recent Advances in Pyrimidine-Based Drugs. (2024, January 11). Pharmaceuticals, 17(1), 103. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023, January 12). Catalysts, 13(1), 180. [Link]

• Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives. (2026, January 29). Current Drug Discovery Technologies, 23(1), 1-20. [Link]

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• Recent Advances in Pyrimidine-Based Drugs. (2025, October 12). Pharmaceuticals. [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. (2023, September 1). Bioconjugate Chemistry, 34(10), 1813-1821. [Link]

• Molecular Docking, Synthesis and Anti-diabetic Studies of Pyrimidine Derivatives. (2024, June 22). Remedy Publications LLC. [Link]

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head-to-head comparison of pyrimidine and non-pyrimidine inhibitors

Head-to-Head Comparison: Pyrimidine vs. Non-Pyrimidine Kinase Inhibitors in Targeted Oncology

Executive Summary The landscape of targeted oncology is heavily reliant on small-molecule kinase inhibitors. During drug design, the choice of the core chemical scaffold profoundly dictates target affinity, selectivity, and the ability to overcome acquired resistance. The pyrimidine nucleus is widely considered a "privileged scaffold" due to its structural homology with the adenine ring of ATP. However, non-pyrimidine scaffolds (such as quinazolines, pyridines, and allosteric binders) offer unique spatial geometries that can be leveraged for specific kinase conformations. As a Senior Application Scientist, I have structured this guide to provide a rigorous, data-driven comparison of these two classes, utilizing Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitors as our primary models.

Mechanistic Grounding: The Hinge-Binding Paradigm

To understand the performance divergence between these classes, we must examine the causality of their interactions within the kinase ATP-binding pocket.

• Pyrimidine-Based Inhibitors: The pyrimidine core acts as a highly efficient bidentate hydrogen bond donor and acceptor. It mimics ATP by anchoring directly to the kinase hinge region (e.g., Met793 in EGFR). This scaffold is highly adaptable; for example, third-generation EGFR inhibitors like Osimertinib utilize a pyrimidine base to avoid steric clashes with mutant gatekeeper residues while perfectly positioning an electrophilic acrylamide warhead to form an irreversible covalent bond with Cys797 .

• Non-Pyrimidine Inhibitors: First-generation EGFR inhibitors like Erlotinib utilize a quinazoline core. While quinazolines also bind the hinge region, their rigid bicyclic structure is highly susceptible to steric hindrance. When the EGFR T790M "gatekeeper" mutation occurs, the bulky methionine residue physically repels the quinazoline core, rendering Erlotinib ineffective . Other non-pyrimidine inhibitors, such as allosteric binders, completely bypass the ATP pocket, offering an alternative route when the active site is heavily mutated.

Pathway Visualization: Inhibitory Mechanisms

EGFR signaling cascade and differential inhibition by pyrimidine vs. non-pyrimidine compounds.

Head-to-Head Data Comparison

The following table synthesizes biochemical and cellular potency data, contrasting pyrimidine-based inhibitors with their non-pyrimidine counterparts across key oncology targets . The half-maximal inhibitory concentration ( IC50​ ) serves as our standard metric.

Target Class	Parameter / Cell Line	Pyrimidine-Based Inhibitor	Non-Pyrimidine Inhibitor
EGFR	Compound Name	Osimertinib	Erlotinib (Quinazoline)
Biochemical IC50​ (EGFR WT)	~15 nM	~2 nM
Biochemical IC50​ (EGFR L858R)	~1 nM	~2 nM
Biochemical IC50​ (EGFR T790M)	~1 nM	~200 nM
Cellular IC50​ (PC-9, del19)	~10 nM	~5 nM
Cellular IC50​ (H1975, L858R/T790M)	~15 nM	>5000 nM
VEGFR-2	Compound Name	Pazopanib	Sorafenib (Urea/Pyridine)
Biochemical IC50​ (VEGFR-2)	~30 nM	~90 nM
Cellular IC50​ (HUVEC Proliferation)	~20 nM	~15 nM

Data Interpretation: While Erlotinib (non-pyrimidine) is highly potent against wild-type and L858R mutant EGFR, it suffers a 100-fold drop in efficacy against the T790M variant. Conversely, Osimertinib (pyrimidine) maintains sub-nanomolar potency against the double mutant, translating directly to superior cellular efficacy in the H1975 cell line.

Experimental Protocols: Self-Validating Systems

To ensure high-fidelity data generation, the following methodologies must be employed. These protocols are designed as self-validating systems to eliminate false positives caused by compound aggregation or auto-fluorescence.

Protocol A: In Vitro TR-FRET Kinase Inhibition Assay Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is explicitly chosen over standard fluorescence assays. Highly conjugated scaffolds (like pyrimidines and quinazolines) often exhibit auto-fluorescence. TR-FRET utilizes a time delay before signal acquisition, completely mitigating this background noise and ensuring trustworthy IC50​ values.

• Reagent Preparation: Prepare solutions of purified recombinant kinase (e.g., EGFR T790M) and the specific substrate.

  • Critical Step: Adjust the ATP concentration to precisely match the apparent Km​ of the specific kinase batch. This sensitizes the assay to ATP-competitive inhibitors and prevents artificial IC50​ inflation that occurs at saturating ATP levels.

• Compound Incubation: Perform 3-fold serial dilutions of the inhibitors in 100% DMSO. Transfer to a 384-well plate (final DMSO concentration ≤ 1%). Incubate the enzyme, substrate, ATP, and inhibitor for 60 minutes at room temperature.

  • Self-Validation: Include a DMSO-only vehicle control (defines 0% inhibition) and a pan-kinase inhibitor control like Staurosporine (defines 100% inhibition). Calculate the Z'-factor; the assay is only valid if Z' > 0.5.

• Detection: Add the TR-FRET detection mixture (e.g., Europium-labeled anti-phosphotyrosine antibody and ULight-conjugated polymer). Incubate for 60 minutes.

• Data Analysis: Read the plate on a TR-FRET compatible microplate reader. Calculate the emission ratio (665 nm / 615 nm). Fit the normalized data using a 4-parameter logistic non-linear regression to determine the IC50​ .

Workflow for the TR-FRET kinase inhibition assay.

Protocol B: Cellular Target Engagement (Western Blotting) Causality: Biochemical potency does not guarantee cellular membrane permeability or intracellular target engagement. This assay confirms that the inhibitor successfully reaches and inhibits the kinase within the complex intracellular milieu.

• Cell Culture & Starvation: Seed H1975 cells (harboring EGFR L858R/T790M) in 6-well plates. After 24 hours, replace with serum-free media overnight.

  • Causality: Serum starvation silences basal, growth-factor-independent signaling noise, providing a clean baseline to observe targeted inhibition.

• Treatment: Treat cells with varying concentrations of the inhibitor (e.g., 1 nM to 1000 nM) for 2 hours. Stimulate with EGF ligand (50 ng/mL) for the final 15 minutes.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with fresh protease and phosphatase inhibitors.

  • Critical Step: Phosphatase inhibitors are mandatory to lock the phosphorylation state of EGFR at the exact moment of lysis.

• Immunoblotting: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with primary antibodies against p-EGFR (Tyr1068) and total EGFR.

• Validation & Analysis: Perform densitometry. Normalize the p-EGFR signal against the total EGFR signal. This proves that the loss of signal is due to true kinase inhibition rather than compound-induced protein degradation.

References

• Ghose, A. K., Herbertz, T., Pippin, D. A., Salvino, J. M., & Mallamo, J. P. "Knowledge Based Prediction of Ligand Binding Modes and Rational Inhibitor Design for Kinase Drug Discovery." Journal of Medicinal Chemistry, 2008, 51(17), 5149–5171. URL:[Link]

Assessing the Therapeutic Potential of Dual Kinase Inhibitors: A Comparative Guide to PI3K/mTOR Targeting

As a Senior Application Scientist, I frequently encounter a recurring challenge in preclinical oncology: the rapid emergence of adaptive resistance when targeting isolated nodes of complex signaling networks. The PI3K/AKT/mTOR pathway is a prime example. While single-node inhibitors (like PI3K-selective alpelisib or mTORC1-selective everolimus) have clinical utility, their efficacy is often blunted by intrinsic biological feedback loops[1].

This guide provides an objective, data-driven comparison of dual PI3K/mTOR inhibitors versus their single-target counterparts. We will dissect the mechanistic rationale, compare quantitative performance metrics, and outline the self-validating experimental workflows required to assess these compounds in your own laboratory.

The Mechanistic Rationale: Overcoming the S6K-IRS1 Feedback Loop

To understand the necessity of dual kinase inhibitors, we must first understand the causality of resistance to single mTORC1 inhibitors (rapalogs)[2].

Under normal physiological conditions, the activation of mTORC1 and its downstream effector S6K triggers a potent negative feedback loop [3]. S6K phosphorylates and degrades Insulin Receptor Substrate 1 (IRS-1), effectively dampening upstream Receptor Tyrosine Kinase (RTK) signaling[1].

When a researcher applies an mTORC1-selective inhibitor (e.g., Everolimus), S6K is suppressed. Consequently, the negative feedback loop is broken. IRS-1 accumulates, leading to the paradoxical hyperactivation of PI3K and AKT[4]. This compensatory surge in survival signaling often rescues the tumor cell, leading to drug resistance[5].

Dual PI3K/mTOR inhibitors (such as Dactolisib/BEZ235 and Gedatolisib/PKI-587) solve this by binding to the highly conserved ATP-binding clefts of both PI3K and mTOR[6]. By simultaneously shutting down PI3K, mTORC1, and mTORC2, these compounds prevent the compensatory AKT surge[7].

Fig 1: PI3K/AKT/mTOR signaling network illustrating the S6K-mediated negative feedback loop.

Comparative Analysis: Dual vs. Single Inhibitors

When selecting an inhibitor for preclinical models, binding affinity ( IC50​ ) and target selectivity are paramount. The table below synthesizes cell-free kinase assay data comparing leading dual inhibitors against standard single-node inhibitors.

Table 1: Quantitative Profiling of PI3K/mTOR Pathway Inhibitors

Compound	Classification	PI3K α IC50​	PI3K γ IC50​	mTOR IC50​	Key Mechanistic Advantage
Gedatolisib (PKI-587)	Dual PI3K/mTOR	0.4 nM[8]	5.4 nM[8]	1.6 nM[9]	Highly potent across all Class I PI3K isoforms and both mTOR complexes[10].
Dactolisib (BEZ235)	Dual PI3K/mTOR	4.0 nM[11]	7.0 nM[12]	20.7 nM[12]	Induces G1 arrest; highly active against mutant PI3K α (E545K/H1047R)[6].
Alpelisib (BYL719)	Single (PI3K α )	~5.0 nM	>250 nM	>1000 nM	Spares other PI3K isoforms, reducing broad toxicity, but susceptible to mTOR feedback.
Everolimus (RAD001)	Single (mTORC1)	>1000 nM	>1000 nM	~2.0 nM	Potent mTORC1 suppression, but triggers IRS-1 mediated AKT hyperactivation.

Note: Gedatolisib exhibits exceptional potency (sub-nanomolar for PI3K α ) and a favorable pharmacokinetic profile (terminal half-life of 14.4 h) compared to earlier generation inhibitors[10].

Experimental Workflows & Standardized Protocols

To rigorously assess a novel dual kinase inhibitor, your experimental design must be a self-validating system. This means incorporating orthogonal readouts (e.g., combining cell-free enzymatic assays with cellular biomarker profiling) and utilizing appropriate vehicle and single-target inhibitor controls.

Fig 2: Standardized preclinical workflow for validating dual kinase inhibitors.

Protocol A: Cell-Free Kinase Assay (Target Validation)

To establish the baseline biochemical potency of a dual inhibitor like Dactolisib, a luminescent ATP-depletion assay (e.g., Kinase-Glo) is the gold standard[13].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 384-well black plate. Formulate the test compound (e.g., Dactolisib) in a 90% DMSO stock, then dilute into the working reaction buffer (10 mM HEPES pH 7.4, 50 mM NaCl, 10 mM MnCl2​ , 0.5 mM DTT)[8].

• Enzyme/Substrate Addition: To each well, add 50 μ L of the test compound and 5 μ L of reaction buffer containing 10 μ g/mL PI substrate (L- α -phosphatidylinositol) and recombinant PI3K protein (e.g., 10 nM p110 α )[13].

• Reaction Initiation: Add 5 μ L of 1 μ M ATP to initiate the kinase reaction.

• Incubation: Incubate at room temperature for 60 minutes (for p110 α , β , δ ) or 120 minutes (for p110 γ )[13].

• Detection: Add an equal volume of Kinase-Glo reagent. Incubate for 10 minutes to stabilize the luminescent signal, which is inversely proportional to kinase activity (less ATP = more kinase activity; high luminescence = successful inhibition).

• Self-Validating Control: Always run a parallel plate using a known PI3K-only inhibitor (Alpelisib) and an mTOR-only inhibitor to validate the assay's dynamic range.

Protocol B: Cellular Target Engagement (Western Blotting)

Biochemical IC50​ does not guarantee cellular target engagement. You must prove that the dual inhibitor penetrates the cell membrane and shuts down both arms of the pathway[10].

The Causality of Biomarker Selection: You cannot simply measure "total AKT." You must probe specific phosphorylation sites to differentiate PI3K vs. mTORC2 inhibition.

• p-AKT (Thr308): Phosphorylated by PDK1 (directly downstream of PI3K).

• p-AKT (Ser473): Phosphorylated by mTORC2.

• p-S6 (Ser235/236): Downstream of mTORC1.

Step-by-Step Methodology:

• Cell Treatment: Seed human tumor cells (e.g., MDA-MB-361 breast cancer cells, which are highly sensitive to Gedatolisib[10]) in 6-well plates. Treat with vehicle (DMSO), Everolimus (100 nM), and Gedatolisib (30 nM) for 4 hours[10].

• Lysis: Wash cells with ice-cold PBS. Lyse using RIPA buffer supplemented with protease and phosphatase inhibitors (critical to preserve transient phosphorylation states).

• Electrophoresis & Transfer: Resolve 20 μ g of total protein per lane on a 4-12% Bis-Tris gel. Transfer to a PVDF membrane.

• Immunoblotting: Probe membranes overnight at 4°C with primary antibodies against p-AKT (T308), p-AKT (S473), total AKT, p-S6, and β -actin.

• Data Interpretation:

  • Everolimus lane: You will see abolished p-S6 (mTORC1 blocked), but elevated p-AKT (T308/S473) due to the feedback loop[2].

  • Gedatolisib lane: You must observe the simultaneous abrogation of p-S6, p-AKT (T308), and p-AKT (S473)[10]. This complete shutdown is the definitive proof of dual inhibition.

Conclusion

The transition from single-node to dual-node kinase inhibitors represents a critical evolution in targeted oncology. By understanding the causal mechanisms of signaling networks—specifically the S6K/IRS-1 feedback loop—researchers can design more resilient therapeutic strategies. Compounds like Gedatolisib and Dactolisib demonstrate that dual inhibition is not merely additive; it is a biological necessity to prevent rapid adaptive resistance[3],[14].

When assessing these compounds, rely on self-validating protocols that interrogate both the biochemical affinity and the specific phosphorylation states of the cellular targets.

References

• Suppression of feedback loops mediated by PI3K/mTOR induces multiple over-activation of compensatory pathways: an unintended consequence leading to drug resistance Source: PubMed Central (PMC) - NIH URL:[Link]

• Suppression of Feedback Loops Mediated by PI3K/mTOR Induces Multiple Overactivation of Compensatory Pathways: An Unintended Consequence Leading to Drug Resistance Source: AACR Journals URL:[Link]

• Molecular mechanisms of tumor resistance to PI3K-mTOR-targeted therapy Source: PubMed Central (PMC) - NIH URL:[Link]

• A First-in-Human Phase 1 Study of LY3023414, an Oral PI3K/mTOR Dual Inhibitor, in Patients with Advanced Cancer Source: AACR Journals URL:[Link]

• Parallel PI3K, AKT and mTOR inhibition is required to control feedback loops that limit tumor therapy Source: PLOS One URL:[Link]

Sources

• 1. Suppression of feedback loops mediated by PI3K/mTOR induces multiple over-activation of compensatory pathways: an unintended consequence leading to drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Molecular mechanisms of tumor resistance to PI3K-mTOR-targeted therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suppression of feedback loops mediated by PI3K/mTOR induces multiple overactivation of compensatory pathways: an unintended consequence leading to drug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. Gedatolisib | PI3K | mTOR | TargetMol [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medkoo.com [medkoo.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. selleckchem.com [selleckchem.com]
• 14. Parallel PI3K, AKT and mTOR inhibition is required to control feedback loops that limit tumor therapy | PLOS One [journals.plos.org]

Evaluating the Selectivity of Pyrimidine Inhibitors Across Kinase Families: A Comparative Guide

The pyrimidine scaffold—particularly the aminopyrimidine and pyrrolopyrimidine derivatives—is a privileged pharmacophore in modern oncology. Because the pyrimidine ring effectively mimics the adenine moiety of ATP, it serves as an ideal anchor within the highly conserved ATP-binding pocket (hinge region) of protein kinases. However, this structural mimicry introduces a profound challenge: kinome selectivity .

For drug development professionals, evaluating the selectivity of pyrimidine-based inhibitors is not merely a box-checking exercise; it is the fundamental determinant of a drug's therapeutic window, dosing schedule, and toxicity profile. This guide provides a comprehensive comparison of pyrimidine inhibitor selectivity, using FDA-approved Cyclin-Dependent Kinase 4/6 (CDK4/6) inhibitors as a primary case study, and details the self-validating experimental workflows required to quantify these interactions.

Mechanistic Basis of Pyrimidine Scaffold Selectivity

The selectivity of a kinase inhibitor is dictated by how its scaffold interacts with the hinge region and extends into adjacent, less conserved hydrophobic pockets. In the realm of CDK4/6 inhibitors, subtle variations in the pyrimidine core lead to vastly different kinome profiles 1.

• Palbociclib and Ribociclib: Both utilize a rigid pyrido[2,3-d]pyrimidin-7-one scaffold. This structure is highly optimized for the CDK4/6 ATP pocket, resulting in exquisite selectivity and minimal off-target kinase engagement 2.

• Abemaciclib: Employs a distinct 2-anilino-2,4-pyrimidine-[5-benzimidazole] scaffold. This configuration allows for broader conformational flexibility, enabling the molecule to inhibit not only CDK4/6 but also CDK1, CDK2, CDK9, and several other kinases 3.

Diagram: Scaffold design dictates hinge region binding dynamics and kinome selectivity.

Comparative Selectivity Profiles: The CDK4/6 Paradigm

The structural differences outlined above translate directly into measurable biochemical and clinical disparities. While all three approved CDK4/6 inhibitors are effective, their distinct selectivity profiles dictate their toxicity and dosing regimens 4.

Because Abemaciclib hits a broader array of kinases, it can be dosed continuously (preventing tumor rebound) but carries a higher risk of gastrointestinal toxicity. Conversely, the highly selective Palbociclib and Ribociclib require intermittent dosing (3 weeks on, 1 week off) to allow for bone marrow recovery from neutropenia 4.

Quantitative Comparison of CDK Inhibitors

Inhibitor	Primary Scaffold	CDK4 IC₅₀ (nM)	CDK6 IC₅₀ (nM)	Notable Off-Targets	Clinical Dosing Strategy
Palbociclib	Pyrido[2,3-d]pyrimidine	~9 - 11	~15	None significant	Intermittent (21 days on / 7 off)
Ribociclib	Pyrido[2,3-d]pyrimidine	~10	~39	None significant	Intermittent (21 days on / 7 off)
Abemaciclib	2-anilino-2,4-pyrimidine	~2	~10	CDK1, CDK2, CDK9	Continuous (Daily)

(Data synthesized from biochemical kinase profiling assays 2, 3)

Experimental Workflows for Evaluating Selectivity

To confidently establish the selectivity of a novel pyrimidine inhibitor, researchers must employ a two-tiered, self-validating workflow. Biochemical assays provide a broad thermodynamic baseline, while live-cell assays validate these findings under physiological conditions (where high intracellular ATP concentrations can outcompete ATP-mimetic inhibitors).

Tier 1: Broad-Spectrum Biochemical Profiling (KINOMEscan)

The KINOMEscan methodology is an active-site directed competition binding assay that quantitatively measures the thermodynamic interaction between a test compound and over 400 human kinases 5.

Step-by-Step Protocol:

• Preparation: Immobilize a proprietary bait ligand (which binds to the ATP pocket of kinases) onto a solid support matrix.

• Incubation: Introduce DNA-tagged recombinant kinases (e.g., T7 phage-tagged) and the pyrimidine test compound into the well.

• Competition: If the test compound binds the kinase's active site, it prevents the kinase from binding to the immobilized bait ligand.

• Elution & Quantification: Wash away unbound proteins. Elute the remaining bound kinases and quantify them using highly sensitive qPCR directed at the DNA tag.

• Data Analysis: Calculate the Kd​ (dissociation constant) and the S-score (Selectivity score), which represents the percentage of the kinome bound by the compound at a specific concentration.

Tier 2: Live-Cell Target Engagement (NanoBRET)

Cell-free enzymatic assays often misrepresent true potency because they are performed near the ATP Km​ , whereas intracellular ATP concentrations are massive (1–10 mM) 6. The NanoBRET Target Engagement assay bridges this gap by utilizing Bioluminescence Resonance Energy Transfer (BRET) to quantify compound binding to full-length kinases in live cells 7.

Step-by-Step Protocol:

• Transfection: Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc® luciferase. Include a transfection control (e.g., NanoLuc-HIPK2) 7.

• Tracer Addition: Add a cell-permeable fluorescent NanoBRET tracer to the culture medium. This tracer binds the kinase-NanoLuc fusion, bringing the fluorophore close to the luciferase to generate a baseline BRET signal.

• Compound Treatment: Introduce the unlabeled pyrimidine inhibitor.

• Displacement & Measurement: If the inhibitor is cell-permeable and engages the target, it competitively displaces the tracer, causing a dose-dependent loss of the BRET signal. Calculate the apparent cellular IC50​ .

Diagram: Two-tiered self-validating workflow for evaluating kinase inhibitor selectivity.

Conclusion

Evaluating the selectivity of pyrimidine inhibitors requires an understanding of both structural causality and physiological context. As demonstrated by the CDK4/6 inhibitor class, the choice between a pyrido[2,3-d]pyrimidine and a 2-anilino-2,4-pyrimidine scaffold fundamentally alters a drug's kinome profile, dictating its clinical utility. By employing a rigorous, self-validating workflow—combining the broad thermodynamic mapping of KINOMEscan with the physiological rigor of NanoBRET—drug development professionals can accurately predict off-target liabilities and optimize the therapeutic window of novel kinase inhibitors.

References

• Breaking Cancer's Momentum: CDK4/6 Inhibitors and the Promise of Combination Therapy. MDPI. Available at:[Link]

• Targeting CDK4 and 6 in Cancer Therapy: Emerging Preclinical Insights Related to Abemaciclib. The Oncologist | Oxford Academic. Available at:[Link]

• The potent and selective cyclin-dependent kinases 4 and 6 inhibitor ribociclib (LEE011) is a versatile combination partner in preclinical cancer models. PMC - National Institutes of Health. Available at: [Link]

• Abemaciclib therapy in HR+/HER2– advanced breast cancer: Are CDK4/6 inhibitors created equal? Wiley Focus. Available at:[Link]

• KINOMEscan – High-Throughput Kinase Selectivity Profiling. Ambit Biosciences Inc. (Eurofins Discovery). Available at:[Link]

• Exploring Kinase Inhibitor Selectivity and Affinity in Live Cells Using NanoBRET. Reaction Biology. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. The potent and selective cyclin-dependent kinases 4 and 6 inhibitor ribociclib (LEE011) is a versatile combination partner in preclinical cancer models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. focus.wiley.com [focus.wiley.com]
• 5. ambitbio.com [ambitbio.com]
• 6. reactionbiology.com [reactionbiology.com]
• 7. NanoBRET® Target Engagement K192 Kinase Selectivity System [worldwide.promega.com]